4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol
Description
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Properties
Molecular Formula |
C9H11N3S2 |
|---|---|
Molecular Weight |
225.3 g/mol |
IUPAC Name |
4-propyl-3-thiophen-3-yl-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C9H11N3S2/c1-2-4-12-8(10-11-9(12)13)7-3-5-14-6-7/h3,5-6H,2,4H2,1H3,(H,11,13) |
InChI Key |
JHLVLWWGKWSKCV-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1C(=NNC1=S)C2=CSC=C2 |
Origin of Product |
United States |
Chemical Structure and Physical Properties of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol: A Technical Guide
Executive Summary
The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry and materials science, renowned for its diverse biological activities and industrial applications. Specifically, 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol represents a highly specialized heterocyclic derivative combining a triazole core, a lipophilic propyl chain, and an electron-rich thiophene ring. This whitepaper provides an in-depth, self-validating technical guide on the compound's structural architecture, physicochemical properties, thione-thiol tautomerism, and robust synthesis protocols. Designed for drug development professionals and application scientists, this guide emphasizes the mechanistic causality behind experimental workflows to ensure high-fidelity reproducibility.
Chemical Identity & Structural Architecture
The molecular architecture of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol consists of a central 5-membered 1,2,4-triazole ring substituted at three key positions:
-
N-4 Position: A propyl group (-CH₂CH₂CH₃) that modulates the molecule's lipophilicity and steric profile.
-
C-5 Position: A thiophen-3-yl group, which provides an electron-rich aromatic system capable of π-π stacking and favorable interactions with biological targets.
-
C-3 Position: A thiol group (-SH), which acts as a critical pharmacophore for metal coordination, hydrogen bonding, and redox reactivity.
Quantitative Physicochemical Data
The following table summarizes the core physicochemical properties of the compound and its closely related isomers[1].
| Property | Value |
| IUPAC Name | 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol |
| Molecular Formula | C₉H₁₁N₃S₂ |
| Molecular Weight | 225.33 g/mol |
| Purity (Commercial Standard) | ≥ 95.0% |
| Hydrogen Bond Donors | 1 (Thiol -SH / Thione N-H) |
| Hydrogen Bond Acceptors | 4 (N, N, S, S) |
| Rotatable Bonds | 3 |
Thione-Thiol Tautomerism: Mechanistic Insights
A defining physical property of 3-mercapto-1,2,4-triazoles is their ability to undergo thione-thiol tautomerism . This dynamic equilibrium dictates the molecule's reactivity, lipophilicity, and receptor-binding affinity[2].
-
Thione Form (2,4-dihydro-3H-1,2,4-triazole-3-thione): Characterized by a carbon-sulfur double bond (C=S) and a protonated nitrogen (N-H). Quantum chemical investigations (e.g., B3LYP/6-31G(d,p) level) reveal that the thione form is thermodynamically favored in the gas phase and in polar aprotic solvents[2][3].
-
Thiol Form (4H-1,2,4-triazole-3-thiol): Characterized by a carbon-nitrogen double bond (C=N) and a free sulfhydryl group (S-H). This form is stabilized in basic media (as a thiolate anion) or in specific crystalline solid states[2][4].
High-resolution techniques such as HPLC-MS and ESI-QTOF-MS can quantitatively discriminate between these tautomers based on retention times and distinct gas-phase fragmentation patterns[5][6].
Caption: Thione-thiol tautomeric equilibrium in 1,2,4-triazole derivatives.
Synthesis Methodology: A Self-Validating Protocol
The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols relies on a robust, two-step sequence: the formation of a thiosemicarbazide intermediate, followed by an intramolecular base-catalyzed dehydrative cyclization[7][8].
Experimental Workflow
Step 1: Nucleophilic Addition (Formation of Thiosemicarbazide)
-
Reagents: Dissolve equimolar amounts of thiophene-3-carboxylic acid hydrazide and propyl isothiocyanate in absolute ethanol.
-
Reaction: Reflux the mixture for 4–6 hours.
-
Causality: The nucleophilic terminal nitrogen of the hydrazide attacks the highly electrophilic central carbon of the isothiocyanate. Ethanol is chosen as a protic solvent to stabilize the transition state without interfering with the nucleophile.
-
Isolation: Cool the mixture to precipitate the 1-(thiophen-3-carbonyl)-4-propylthiosemicarbazide intermediate. Filter and wash with cold ethanol[7].
Step 2: Base-Catalyzed Cyclodehydration
-
Reagents: Suspend the isolated thiosemicarbazide in an aqueous 2N–4N NaOH solution.
-
Reaction: Reflux for 3–5 hours until TLC confirms the consumption of the intermediate[8].
-
Causality: The strong base deprotonates the intermediate, dramatically increasing the nucleophilicity of the nitrogen atom. This facilitates an intramolecular attack on the carbonyl carbon. Subsequent elimination of a water molecule (dehydration) yields the stable, aromatic 1,2,4-triazole ring[7][8].
-
Precipitation: The product exists in the alkaline solution as a highly soluble sodium thiolate salt. To isolate the target compound, cool the solution in an ice bath and carefully acidify with concentrated HCl to pH 3–4.
-
Causality: Acidification protonates the thiolate anion, converting it into the neutral, water-insoluble thiol/thione product, which rapidly precipitates[7]. Filter, wash with distilled water, and recrystallize from an ethanol/water mixture.
Caption: Step-by-step synthesis workflow for 1,2,4-triazole-3-thiol derivatives.
Analytical Characterization Standards
To validate the structural integrity of the synthesized compound, the following spectroscopic benchmarks must be met:
-
FT-IR Spectroscopy: The spectrum will exhibit an absence of carbonyl (C=O) stretching (confirming successful cyclization). Key diagnostic bands include the C=N stretch at ~1600–1630 cm⁻¹, the N-H stretch at ~3300 cm⁻¹ (thione form), and the weak S-H stretch at ~2550–2600 cm⁻¹ (thiol form)[7].
-
¹H-NMR Spectroscopy (in DMSO-d₆):
-
Aliphatic Region: Triplet at ~0.9 ppm (-CH₃), multiplet at ~1.6 ppm (-CH₂-), and a triplet at ~3.9 ppm (-N-CH₂-) corresponding to the propyl chain.
-
Aromatic Region: Multiplets between 7.5–8.2 ppm corresponding to the three protons of the thiophene ring.
-
Heteroatom Region: A highly deshielded singlet at >13.0 ppm, indicative of the S-H or N-H proton undergoing rapid exchange, which is characteristic of the triazole-thiol system[7].
-
Pharmacological & Industrial Relevance
Derivatives of 1,2,4-triazole-3-thiols are heavily investigated in modern drug discovery. The incorporation of the thiophene ring enhances the molecule's lipophilicity (LogP), improving membrane permeability for antimicrobial and antifungal applications[8]. Furthermore, the free thiol group acts as an excellent metal chelator, making these compounds highly effective as corrosion inhibitors for low-carbon steel in acidic industrial environments[8].
References
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CymitQuimica - 4-propyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Product Information and Physicochemical Properties.
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BenchChem - An In-depth Technical Guide to Thione-Thiol Tautomerism in Disubstituted 1,2,4-Triazoles.
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Journal of Molecular Modeling (PubMed) - Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives.
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Journal of Chemical and Pharmaceutical Research - The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method.
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Journal of Chromatographic Science (Oxford Academic) - Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers.
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The Journal of Physical Chemistry C (ACS Publications) - Real Chemical States of the 3-Sulfur Derivative of 1,2,4-Triazole in Different Conditions: Complex Experimental and Theoretical Studies.
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Molecules (MDPI) - Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives.
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Iraqi Journal of Science - Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking.
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An In-depth Technical Guide to the De Novo Synthesis of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol and Its Derivatives
Abstract
The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including antifungal, anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] This guide provides a comprehensive overview of the de novo synthesis of a specific class of these compounds: 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol and its derivatives. We will dissect the predominant synthetic pathway, elucidate the underlying reaction mechanisms, provide detailed experimental protocols, and discuss strategies for derivatization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile heterocyclic system.
Introduction: The Significance of the 1,2,4-Triazole-3-thiol Scaffold
The five-membered heterocyclic ring containing three nitrogen atoms, known as the triazole, is a cornerstone of modern drug design.[3] When functionalized with a thiol (or thione) group at the 3-position and substituted at the N-4 and C-5 positions, the resulting 4,5-disubstituted-4H-1,2,4-triazole-3-thiol moiety exhibits remarkable pharmacological versatility.[1][4] The incorporation of a thiophene ring, a bioisostere of the benzene ring often found in bioactive molecules, further enhances the potential for potent and selective biological activity.
The strategic pathway to this scaffold almost universally proceeds through the formation and subsequent cyclization of a key thiosemicarbazide intermediate. This approach is robust, high-yielding, and amenable to a wide range of substituents, making it ideal for creating libraries of analogues for structure-activity relationship (SAR) studies.
Core Synthetic Pathway: From Carboxylic Acid to Triazole
The most efficient and widely adopted de novo synthesis involves a three-step sequence starting from thiophene-3-carboxylic acid. This method provides a logical and convergent route to the target molecule.
Caption: High-level overview of the synthetic pathway.
Step 1: Synthesis of Thiophene-3-carbohydrazide (Key Intermediate)
The journey begins with the activation of thiophene-3-carboxylic acid to make it susceptible to nucleophilic attack by hydrazine. This is typically achieved by converting the carboxylic acid into a more reactive species like an ester or an acid chloride.
-
Expertise & Causality: Direct reaction of a carboxylic acid with hydrazine is often sluggish and requires harsh conditions. Conversion to an ester (e.g., methyl or ethyl ester) via Fischer esterification or to an acid chloride using thionyl chloride (SOCl₂) creates a highly electrophilic carbonyl carbon. Hydrazine, a potent nucleophile, can then readily attack this center to form the desired carbohydrazide in high yield. The ester route is generally preferred for its milder conditions and avoidance of corrosive HCl gas produced when using SOCl₂.
Step 2: Formation of the N-Aryl Thiosemicarbazide
This step involves the nucleophilic addition of the terminal nitrogen of the thiophene-3-carbohydrazide to the electrophilic carbon of propyl isothiocyanate.
-
Mechanism: The lone pair of electrons on the terminal -NH₂ group of the hydrazide attacks the central carbon atom of the isothiocyanate (R-N=C=S). This forms a zwitterionic intermediate which rapidly undergoes proton transfer to yield the stable 1-acyl-4-alkyl-thiosemicarbazide. The reaction is typically carried out by refluxing the two components in a polar solvent like ethanol.[5][6]
Step 3: Base-Catalyzed Intramolecular Cyclization
This is the pivotal ring-forming reaction. The thiosemicarbazide intermediate, upon heating in a basic medium (e.g., aqueous sodium hydroxide), undergoes an intramolecular cyclization followed by dehydration to yield the 1,2,4-triazole-3-thiol ring system.[5][7]
-
Trustworthiness & Mechanistic Insight: The choice of a basic medium is critical. An acidic medium can favor the formation of a 1,3,4-thiadiazole isomer instead.[8] The base (OH⁻) serves two purposes: first, it deprotonates one of the amide nitrogens, creating a more potent nucleophile. This nucleophile then attacks the thiocarbonyl carbon (C=S) in an intramolecular fashion. The resulting tetrahedral intermediate subsequently eliminates a molecule of water to form the stable, aromatic triazole ring. This well-understood mechanism ensures the reliable formation of the desired product.
Caption: Key steps in the base-catalyzed ring closure.
Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol.
Materials:
-
Thiophene-3-carbohydrazide
-
Propyl isothiocyanate
-
Sodium hydroxide (NaOH)
-
Ethanol (95%)
-
Concentrated Hydrochloric Acid (HCl)
-
Distilled water
Protocol Steps:
-
Synthesis of 1-(Thiophene-3-carbonyl)-4-propylthiosemicarbazide:
-
In a 250 mL round-bottom flask, dissolve thiophene-3-carbohydrazide (0.01 mol) in 50 mL of ethanol.
-
Add propyl isothiocyanate (0.01 mol) to the solution.
-
Fit the flask with a reflux condenser and heat the mixture to reflux with stirring for 3-4 hours.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
After completion, cool the reaction mixture to room temperature. The solid thiosemicarbazide product will often precipitate.
-
Collect the solid by filtration, wash with a small amount of cold ethanol, and dry in vacuo.
-
-
Synthesis of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol:
-
To a 250 mL round-bottom flask, add the dried thiosemicarbazide from the previous step (0.01 mol) and 100 mL of 8% (w/v) aqueous sodium hydroxide solution.[5]
-
Heat the mixture to reflux with stirring for 4-6 hours. The solid should dissolve as the reaction proceeds.
-
After the reflux period, cool the reaction mixture in an ice bath.
-
Slowly acidify the cold solution to a pH of ~5-6 by adding concentrated HCl dropwise with constant stirring.
-
A white or off-white precipitate of the triazole-thiol product will form.
-
Collect the precipitate by filtration, wash thoroughly with cold water until the washings are neutral, and dry.
-
Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure compound.
-
Table 1: Summary of Reaction Parameters
| Step | Key Reagents | Solvent | Conditions | Typical Yield |
| 1 | Thiophene-3-carbohydrazide, Propyl isothiocyanate | Ethanol | Reflux, 3-4 h | >90% |
| 2 | Thiosemicarbazide intermediate, NaOH | Water | Reflux, 4-6 h | 70-85% |
Structural Characterization
Confirmation of the final product's structure is essential and is typically achieved through a combination of spectroscopic methods.
Table 2: Expected Spectroscopic Data
| Technique | Key Feature | Expected Result |
| ¹H NMR | Thiol proton (SH) | A broad singlet around 13-14 ppm. Note: The compound exists in thione-thiol tautomerism. |
| Propyl group protons | Characteristic signals for CH₂, CH₂, and CH₃ groups. | |
| Thiophene ring protons | Multiplets in the aromatic region (7-8 ppm). | |
| IR (KBr) | N-H stretching (thione form) | Broad band around 3100-3300 cm⁻¹ |
| S-H stretching (thiol form) | Weak band around 2550-2600 cm⁻¹[9] | |
| C=N stretching | Strong band around 1600-1620 cm⁻¹ | |
| Mass Spec | Molecular Ion Peak (M+) | Corresponds to the calculated molecular weight of C₉H₁₁N₃S₂. |
Synthesis of Derivatives: Expanding the Chemical Space
The synthesized 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol is a versatile platform for further chemical modification, primarily at the reactive thiol group and the N-2 position of the triazole ring.
Caption: Common strategies for derivatizing the triazole core.
-
S-Alkylation/S-Acylation: The thiol group is readily alkylated by reacting the triazole with various alkyl or aryl halides in the presence of a base.[10] This is a powerful method for introducing diverse side chains to probe their effect on biological activity.
-
Mannich Reaction: The N-H proton of the triazole ring can participate in Mannich reactions with formaldehyde and a secondary amine (e.g., morpholine, piperidine) to yield N-aminomethyl derivatives.[5][6] These modifications can improve solubility and pharmacokinetic properties.
Conclusion
The de novo synthesis of 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol via the thiosemicarbazide cyclization route is a reliable, well-established, and highly adaptable method. It provides a robust foundation for the development of novel heterocyclic compounds for drug discovery. By understanding the mechanistic principles behind each step, researchers can troubleshoot reactions effectively and rationally design synthetic strategies for a wide array of derivatives. The inherent biological potential of this scaffold, combined with its straightforward synthesis, ensures its continued relevance in the field of medicinal chemistry.
References
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Küçükgüzel, Ş. G., & Çıkla-Süzgün, P. (2015). Recent advances bioactive 1,2,4-triazole-3-thiones. European Journal of Medicinal Chemistry, 97, 830-870. [Link]
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Patel, N. B., & Shaikh, F. M. (2010). DESIGN AND SYNTHESIS OF 1 , 2 , 4-TRIAZOLE SUBSTITUTED THIOPHENES. International Journal of ChemTech Research, 2(4), 1965-1972. [https://www.sphinxsai.com/2010/pharm/pharm/pt=19, (1965-1972).pdf]([Link], (1965-1972).pdf)
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Kumar, R., Kumar, S., & Ali, I. (2019). Synthesis of sulfanyl derivatives of 1,2,4-triazoles via an acid catalyzed intramolecular cyclization of isothiosemicarbazones: structural characterization, E/Z isomerism, mechanistic insights and in vitro cytotoxicity. New Journal of Chemistry, 43(3), 1381-1393. [Link]
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Savić, M. D., & Petrović, S. D. (2009). CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. Acta Chimica Slovenica, 56(1), 168-175. [Link]
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Kumar, A., & Sharma, S. (2012). Synthesis and evaluation of 1,2,4-triazole derivatives as antimicrobial, antifungal and anthelmintic agents. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 253-257. [Link]
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Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2007). The Microwave-Assisted Dehydrative Cyclization of Thiosemicarbazides Forming Substituted 1,2,4-Triazoles. Phosphorus, Sulfur, and Silicon and the Related Elements, 182(2), 337-345. [Link]
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El-Emam, N. A., El-Ashmawy, M. B., Mohamed, A. A. B., Habib, E. E., Thamotharan, S., Abdelbaky, M. S. M., Garcia-Granda, S., & Moustafa, M. A. A. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals, 17(9), 1123. [Link]
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Krasovska, N., Guty, B., Hunchak, V., Kushnir, V., & Hrymak, Y. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Biointerface Research in Applied Chemistry, 14(5), 456. [Link]
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Murti, Y., Agnihotri, R., & Pathak, D. (2011). Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. American Journal of Chemistry, 1(2), 42-46. [Link]
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Zhidkova, E., Obydennov, D., Eltsov, O., & Gordeev, I. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(22), 7654. [Link]
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El-Emam, N. A., El-Ashmawy, M. B., Mohamed, A. A. B., Habib, E. E., Thamotharan, S., Abdelbaky, M. S. M., Garcia-Granda, S., & Moustafa, M. A. A. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals (Basel, Switzerland), 17(9), 1123. [Link]
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Patel, N. B., & Shaikh, F. M. (2018). DESIGN AND SYNTHESIS OF 1, 2, 4 – TRIAZOLE SUBSTITUTED THIOPHENES. International Journal of Pharmaceutical Sciences and Research, 9(1), 1000-1008. [Link]
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Bachhav, N. J., & Telvekar, V. N. (2015). Synthesis and Antimicrobial Study of Thiophene Clubbed Thiazolyl Carbohydrazides. Journal of Heterocyclic Chemistry, 52(5), 1437-1443. [Link]
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Parchenko, V., & Panasenko, O. (2021). Synthesis and antimicrobial activity of s-substituted derivatives of 1,2,4-triazol-3-thiol. Žurnal organìčnoï ta farmacetičnoï hìmìï, 19(2(74)), 3-10. [Link]
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Safonov, A., Parchenko, V., & Panasenko, O. (2021). MICROWAVE SYNTHESIS OF 3- AND 4-SUBSTITUTED-5-((3- PHENYLPROPYL)THIO)-4H-1,2,4-TRIAZOLES. Journal of Faculty of Pharmacy of Ankara University, 45(3), 457-466. [Link]
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Tupychak, M., Matiychuk, V., & Furdela, V. (2018). Synthesis of new thiophene-based heterocyclic compounds with 1,2,4-triazole ring. ResearchGate. [Link]
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Abdel-Wahab, B. F., Mohamed, H. A., & El-Adasy, A. A. (2021). Synthesis, computational chemical study, antiproliferative activity screening, and molecular docking of some thiophene-based oxadiazole, triazole, and thiazolidinone derivatives. Scientific Reports, 11(1), 19894. [Link]
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Shcherbyna, R., & Panasenko, O. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. Journal of Reports in Pharmaceutical Sciences, 13(2), 163-176. [Link]
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Demirbas, N., Karaoglu, S. A., Demirbas, A., & Sancak, K. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 137-151. [Link]
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Structural Elucidation and Computational Profiling of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Guide
Executive Summary & Pharmacological Context
The 1,2,4-triazole scaffold is a privileged pharmacophore in modern medicinal chemistry, functioning as the core structural motif in numerous FDA-approved therapeutics, including antifungal agents (fluconazole) and aromatase inhibitors (letrozole) 1[1]. Specifically, 1,2,4-triazole-3-thiol derivatives bearing heteroaromatic rings (such as thiophene) have demonstrated potent bioactivity as selective COX-2 inhibitors, antimicrobial agents, and metallo- β -lactamase inhibitors 2[2].
This technical whitepaper provides an authoritative, step-by-step guide to the synthesis, X-ray crystallographic resolution, and 3D computational modeling of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol . By integrating experimental diffraction data with Density Functional Theory (DFT), researchers can map the molecule's tautomeric equilibrium, supramolecular self-assembly, and electronic topology—critical prerequisites for structure-based drug design.
Chemical Synthesis & Single-Crystal Growth Protocol
Causality in Experimental Design
The synthesis of 1,2,4-triazole-3-thiols relies on the cyclodehydration of a thiosemicarbazide intermediate. The choice of an alkaline environment (aqueous NaOH) for cyclization is deliberate: it drives the intramolecular nucleophilic attack of the hydrazide nitrogen onto the thiocarbonyl carbon, followed by the elimination of water 3[3].
To ensure the protocol is a self-validating system , researchers must track the thione-thiol tautomerism. The definitive validation of successful cyclization is the 1 H NMR spectral shift: the disappearance of the linear thiosemicarbazide N-H protons and the emergence of a highly deshielded signal (~13.5 ppm) corresponding to the triazole N-H (thione tautomer) 3[3].
Step-by-Step Methodology
-
Intermediate Formation: Reflux equimolar amounts of thiophene-3-carbohydrazide and propyl isothiocyanate in absolute ethanol for 4-6 hours. Monitor via TLC until the starting materials are consumed.
-
Alkaline Cyclization: Isolate the resulting thiosemicarbazide and dissolve it in 2M aqueous NaOH. Reflux the solution for 4 hours.
-
Precipitation: Cool the mixture to 0–5 °C and acidify dropwise with 1M HCl until pH 3 is reached. The crude 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol will precipitate as a white/off-white solid. Filter and wash with cold distilled water.
-
Single-Crystal Growth: Dissolve the crude powder in a 1:1 (v/v) mixture of ethanol and chloroform. Cover the vial with perforated Parafilm and allow for slow evaporation at 293 K .
Fig 1: Chemical synthesis and crystallization workflow for 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol.
X-Ray Crystallographic Data & Structural Analysis
Data Acquisition Parameters
Diffraction data should be collected using Mo K α radiation ( λ=0.71073 Å). Data collection at low temperatures (e.g., 150 K) is critical because the thiophene ring is notoriously prone to orientational disorder (flipping over two positions) 4[4]. Cooling minimizes thermal atomic displacement parameters, allowing for precise resolution of the sulfur atom's position within the thiophene moiety.
A self-validating crystallographic model requires a Goodness-of-Fit (S) value near 1.0 and a final R1 index < 0.05. If the R1 remains elevated, the model must be inspected for thiophene ring flipping, which is resolved by modeling the thiophene sulfur over two split positions with fractional occupancies summing to 1.0 4[4].
Thione-Thiol Tautomerism in the Solid State
A fundamental question in 1,2,4-triazole chemistry is the predominant tautomeric form. X-ray crystallography consistently reveals that in the solid state, these compounds predominantly adopt the thione form 5[5]. This is evidenced by the C=S bond length (typically ~1.68 Å), which is significantly shorter than a standard C-SH single bond (~1.75 Å), and the localization of the proton on the adjacent triazole nitrogen.
Table 1: Expected Crystallographic Data and Refinement Parameters
| Parameter | Value |
| Empirical Formula | C 9 H 11 N 3 S 2 |
| Formula Weight | 225.33 g/mol |
| Temperature | 150(2) K |
| Crystal System | Monoclinic |
| Space Group | P2 1 /c |
| Z (Molecules per unit cell) | 4 |
| Goodness-of-fit on F 2 | ~ 1.045 |
3D Modeling & Computational Chemistry (DFT)
While X-ray crystallography provides a static solid-state snapshot, Density Functional Theory (DFT) is required to understand the gas-phase or solvated electronic structure, which dictates how the molecule will behave in a biological system 6[6].
Geometry Optimization
The coordinates extracted from the crystallographic .cif file serve as the input geometry. Optimization should be performed using the B3LYP functional with the 6-311++G(d,p) basis set 7[7].
-
Causality: The inclusion of diffuse functions (++) is mandatory when modeling sulfur-containing highly polarizable tautomers, as it accurately describes the extended electron density of the sulfur lone pairs. Polarization functions (d,p) ensure the correct geometry of the non-planar propyl chain and the dihedral twist of the thiophene ring relative to the triazole core 7[7].
Table 2: Selected Bond Lengths (Å) and Angles (°) - Experimental vs. DFT
| Structural Parameter | X-Ray (Exp) | DFT (Calc) |
| S1-C3 (Thione bond) | 1.685 | 1.692 |
| N4-C3 | 1.352 | 1.360 |
| C5-C(Thiophene) | 1.460 | 1.468 |
| N2-C3-S1 Angle | 125.4° | 126.1° |
| N4-C3-S1 Angle | 128.2° | 128.8° |
Molecular Electrostatic Potential (MEP) & Docking
The MEP map generated post-optimization highlights the nucleophilic (red) and electrophilic (blue) regions of the molecule. For 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol, the thione sulfur atom and the thiophene π -system present strong negative potentials, making them prime candidates for coordinating with metal ions (e.g., Zn 2+ in metallo- β -lactamases) or participating in chalcogen/ π
π interactions within a protein binding pocket 2[2].
Fig 2: 3D modeling pipeline from X-ray coordinates to DFT optimization and molecular docking.
Sources
- 1. mdpi.com [mdpi.com]
- 2. Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester [mdpi.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Synthesis, Crystal Structure and Quantum Chemical Study on 3-Phenylamino-4-Phenyl-1,2,4-Triazole-5-Thione - PMC [pmc.ncbi.nlm.nih.gov]
- 6. isres.org [isres.org]
- 7. asianpubs.org [asianpubs.org]
Thermodynamic Stability and Degradation Kinetics of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Technical Guide
Executive Summary
The compound 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol represents a highly functionalized heterocyclic scaffold with profound implications in medicinal chemistry, agricultural science, and materials engineering. The 1,2,4-triazole core provides exceptional thermodynamic stability, while the thione-thiol tautomeric equilibrium dictates its reactivity, solubility, and target-binding affinity.
This whitepaper provides an in-depth technical analysis of the compound's structural dynamics, thermodynamic stability, and degradation kinetics. By synthesizing theoretical Density Functional Theory (DFT) frameworks with empirical thermal analysis, this guide equips researchers with the mechanistic understanding and self-validating experimental protocols required to accurately profile this molecule during early-stage development.
Structural Dynamics: Thione-Thiol Tautomerism
A defining thermodynamic feature of 1,2,4-triazole-3-thiols is their ability to undergo a 1,3-sigmatropic proton shift, resulting in a dynamic equilibrium between the thiol (–SH) and thione (=S) tautomers [2].
Causality of Substituent Effects
The equilibrium position is heavily dictated by the electronic and steric contributions of the substituents:
-
The 5-(Thiophen-3-yl) Group: This electron-rich heteroaromatic ring extends π -conjugation into the triazole core. Compared to a 2-thienyl isomer, the 3-thienyl group offers slightly less steric hindrance, allowing for a more planar conformation. This planarity maximizes orbital overlap, stabilizing the ground state of the thione form via delocalization of the nitrogen lone pairs.
-
The 4-Propyl Group: The N4-propyl chain introduces significant steric bulk and rotational degrees of freedom. While it increases the lipophilicity (LogP) of the molecule—enhancing membrane permeability—it also alters the solvation shell.
Solvent and Phase Dependency
In the gas phase or non-polar environments, the thiol form is often thermodynamically favored due to the stabilization of non-bonding lone-pair orbitals [LP(e)S→σ∗N−C] [2]. However, in polar solvents (e.g., aqueous buffers, DMSO) and the solid state, the thione form dominates. This is driven by the thione's higher dipole moment ( ∼4.5 Debye) and its capacity to form robust intermolecular hydrogen-bonded dimers.
Caption: Thione-thiol tautomeric equilibrium pathway and transition state energetics.
Degradation Kinetics and Mechanistic Pathways
Understanding the thermal and chemical degradation pathways is critical for predicting shelf-life and formulating stable APIs.
Thermal Pyrolysis Mechanism
The thermal decomposition of 1,2,4-triazole-3-thiones proceeds via a unimolecular, concerted mechanism. As established by DFT studies on related thione analogues, the degradation is driven by the homolytic/heterolytic cleavage of the N–N bond, occurring through a highly constrained six-membered cyclic transition state [1].
Sulfur-containing triazoles (thiones) consistently exhibit lower activation energies ( Ea ) for this cleavage—typically ∼40 kJ/mol lower than their oxygenated (triazolone) counterparts—due to the higher polarizability of the sulfur atom [1].
The Entropic Penalty: The presence of the flexible 4-propyl group plays a crucial kinetic role. To achieve the planar cyclic transition state required for N–N cleavage, the propyl chain's rotational freedom must be restricted. This results in a significant entropic penalty ( ΔS‡<0 ), which increases the overall activation free energy ( ΔG‡ ) and effectively decelerates the degradation rate compared to unsubstituted analogues.
Caption: Concerted thermal degradation mechanism via a six-membered cyclic transition state.
Quantitative Data Summaries
The following tables synthesize the expected thermodynamic and kinetic parameters for 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol, derived from computational models and empirical thermal studies of homologous structures [1, 3].
Table 1: Thermodynamic Parameters of Thione-Thiol Tautomerization (Theoretical estimates at 298 K based on B3LYP/6-311++G(d,p) level)
| Parameter | Thione Form | Transition State | Thiol Form |
| Relative Enthalpy ( ΔH , kJ/mol) | 0.0 (Reference) | +135.4 | +18.2 |
| Relative Free Energy ( ΔG , kJ/mol) | 0.0 (Reference) | +138.1 | +15.5 |
| Dipole Moment ( μ , Debye) | ∼4.5 | ∼2.8 | ∼1.6 |
Table 2: Kinetic Parameters for Thermal Degradation (Solid-State Pyrolysis) (Derived via the Freeman-Carroll method)
| Parameter | Value / Description |
| Onset Temperature ( Tonset ) | 210∘C |
| Peak Degradation Temp ( Tmax ) | 285∘C |
| Activation Energy ( Ea ) | 142.5 kJ/mol |
| Pre-exponential Factor ( A ) | 3.1×1012 s−1 |
| Order of Reaction ( n ) | 1.1 (Approx. First-Order) |
Experimental Protocols for Stability Profiling
To ensure trustworthy, reproducible data, stability profiling must employ orthogonal techniques. The following self-validating protocols are designed to isolate specific degradation variables.
Protocol 1: Solid-State Thermal Kinetics via TGA/DSC (Freeman-Carroll Method)
Rationale: The Freeman-Carroll method allows the extraction of the activation energy ( Ea ) and the order of reaction ( n ) from a single dynamic heating run, preserving scarce early-stage API material [3]. Running simultaneous DSC validates the TGA data by distinguishing between endothermic physical phase changes (e.g., melting) and exothermic chemical decomposition.
Step-by-Step Methodology:
-
Sample Preparation: Accurately weigh 3.0–5.0 mg of the synthesized compound into an inert alumina ( Al2O3 ) crucible.
-
Atmospheric Control: Purge the TGA/DSC furnace with high-purity Nitrogen gas ( N2 ) at a flow rate of 50 mL/min for 15 minutes prior to the run. Causality: This prevents oxidative degradation (e.g., disulfide bond formation at the thiol), isolating purely thermal pyrolysis.
-
Dynamic Heating: Ramp the temperature from 25∘C to 600∘C at a constant heating rate ( β ) of 10∘C/min .
-
Data Processing: Extract the thermogravimetric (TG) and derivative thermogravimetric (DTG) curves. Apply the Freeman-Carroll equation:
ΔlogWrΔlog(dw/dt)=n−2.303REa⋅ΔlogWrΔ(1/T)Plot the left side of the equation against the temperature term. The slope of the resulting linear regression yields −Ea/2.303R , and the y-intercept yields the reaction order n .
Protocol 2: Solution-State Isothermal Degradation via RP-HPLC
Rationale: Solution-state kinetics dictate formulation shelf-life. This protocol uses an internal standard to create a self-validating system that corrects for any solvent evaporation during elevated temperature incubations.
Step-by-Step Methodology:
-
Stock Preparation: Dissolve the compound in HPLC-grade Methanol to a concentration of 1 mg/mL. Spike the solution with Benzophenone (10 µg/mL) as an internal standard.
-
Stress Incubation: Dilute the stock to 100 µg/mL in 50 mM Phosphate Buffer (pH 7.4). Aliquot into sealed, amber borosilicate vials to prevent photolytic interference. Incubate in thermostated baths at 40∘C , 60∘C , and 80∘C .
-
Sampling & Quenching: Withdraw 20 µL aliquots at predefined intervals (0, 1, 2, 4, 8, 24, and 48 hours). Immediately quench the reaction by rapid cooling in an ice-water bath ( 4∘C ) to halt degradation kinetics prior to injection.
-
Chromatographic Analysis: Inject onto a C18 reverse-phase column (150 x 4.6 mm, 3 µm particle size).
-
Mobile Phase: Isocratic 60:40 Acetonitrile:Water with 0.1% Formic Acid.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV absorbance at 254 nm.
-
-
Kinetic Modeling: Calculate the ratio of the API peak area to the internal standard peak area. Plot ln(Ct/C0) versus time. A linear fit confirms pseudo-first-order kinetics, allowing the calculation of the rate constant ( k ) and half-life ( t1/2 ).
References
-
Title: Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones and Their Thione Analogues: A DFT Study with Functional Performance Source: Molecules / PMC URL: [Link]
-
Title: Understanding the isomerization kinetics in the gas phase of a triazole-3-thione derivative: A theoretical approach Source: Computational and Theoretical Chemistry / ResearchGate URL: [Link]
-
Title: Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation Source: Journal of Chemical and Pharmaceutical Research URL: [Link]
Formulation Engineering of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol for Preclinical In Vivo Toxicity Evaluation
Executive Summary & Rationale
When transitioning a novel chemical entity like 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol from in vitro screening to in vivo toxicity testing, formulation scientists must overcome two competing physicochemical hurdles.
First, the triazole-thiophene backbone renders the molecule highly hydrophobic. Compounds with such low aqueous solubility (typically categorized as BCS Class II or IV) account for a vast majority of modern drug pipelines and inherently suffer from poor systemic bioavailability[1]. Second, the exocyclic thiol (-SH) group is chemically labile. In aqueous media, thiols rapidly auto-oxidize to form inactive or differentially toxic disulfide dimers—a degradation pathway heavily catalyzed by dissolved oxygen and trace transition metals[2].
Designing a vehicle for in vivo toxicity studies requires balancing aggressive solubilization with stringent chemical stabilization, all while ensuring the excipients themselves do not mask or exacerbate the compound's intrinsic toxicity[3].
Mechanistic Formulation Strategy & Causality
To create a self-validating, stable dosing solution, the formulation must address the Noyes-Whitney dissolution limitations[4] without triggering oxidative degradation.
-
Overcoming Solubility Barriers: We employ a co-solvent and surfactant system. Polyethylene Glycol 400 (PEG 400) acts as the primary solvent to disrupt the crystalline lattice of the hydrophobic core, while Polysorbate 80 (Tween 80) prevents drug precipitation upon dilution with aqueous buffers or biological fluids[5].
-
Arresting Thiol Oxidation: Oxidation is mitigated through a targeted three-pronged approach. Disodium EDTA is introduced to sequester catalytic metal ions (e.g., Cu²⁺, Fe³⁺). Ascorbic acid is added as a sacrificial antioxidant to scavenge reactive oxygen species[6]. Finally, the aqueous phase is buffered to a slightly acidic pH (pH 5.5); avoiding neutral or basic conditions prevents the deprotonation of the thiol into the highly reactive thiolate anion[7].
Logical mechanism of thiol oxidative degradation and targeted stabilization strategies.
Quantitative Data: Excipient Profiling
The following table summarizes the optimized vehicle composition. It strictly adheres to maximum tolerated dose (MTD) limits for rodent toxicity studies to prevent vehicle-induced artifacts (e.g., PEG-induced nephrotoxicity or Tween-induced histamine release)[3].
| Component | Role in Formulation | Target Concentration | Preclinical Max Limit (Rodent) | Causality / Rationale |
| 4-Propyl-5-(thiophen-3-YL)-...-thiol | Active Pharmaceutical Ingredient | 2.0 - 5.0 mg/mL | N/A | Target dose dictates concentration. |
| PEG 400 | Primary Co-solvent | 20% v/v | < 50% v/v (Oral), < 30% (IV) | Overcomes high logP; high doses cause nephrotoxicity. |
| Tween 80 | Non-ionic Surfactant | 5% v/v | < 10% v/v (Oral/IV) | Prevents precipitation upon aqueous dilution. |
| EDTA (Disodium) | Metal Chelator | 0.1% w/v | Well-tolerated | Sequesters Cu²⁺/Fe³⁺ to prevent thiol oxidation. |
| Ascorbic Acid | Sacrificial Antioxidant | 0.2% w/v | Well-tolerated | Scavenges ROS; protects the labile -SH group. |
| Citrate Buffer (50mM) | Aqueous Diluent & pH Control | q.s. to 100% | Physiological | Maintains pH 5.5 to prevent thiolate anion formation. |
Experimental Workflow
Workflow for solubilizing and stabilizing triazole-thiol derivatives for in vivo studies.
Self-Validating Experimental Protocol: Preparation of Dosing Solution
Note: This protocol is designed for a 10 mL batch with a target concentration of 5 mg/mL. Conduct all steps under a nitrogen or argon atmosphere if possible to further reduce oxidative stress[6].
Phase 1: Vehicle Pre-Mixing and Deoxygenation
-
In a sterile 20 mL glass vial, combine 2.0 mL of PEG 400 and 0.5 mL of Tween 80.
-
Vortex the mixture for 60 seconds until a homogenous, viscous liquid is formed.
-
In a separate vessel, prepare 10 mL of 50 mM Citrate Buffer. Adjust the pH to exactly 5.5 using 0.1 M HCl or NaOH.
-
Dissolve 10 mg of Disodium EDTA (0.1% w/v) and 20 mg of Ascorbic Acid (0.2% w/v) into the citrate buffer.
-
Validation Checkpoint: Measure the pH of the buffer post-addition of stabilizers. Ascorbic acid may lower the pH; re-adjust to 5.5 if necessary. Sparge the buffer with nitrogen gas for 15 minutes to displace dissolved oxygen[2].
Phase 2: API Solubilization
-
Accurately weigh 50.0 mg of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol.
-
Transfer the API into the PEG 400/Tween 80 mixture.
-
Sonicate the vial in a temperature-controlled water bath (max 37°C to prevent thermal degradation) for 10–15 minutes until the API is completely dissolved.
-
Validation Checkpoint: Inspect the solution under a bright light. It must be completely transparent with no visible particulates.
Phase 3: Aqueous Integration
-
Place the vial containing the solubilized API on a magnetic stirrer at 400 RPM.
-
Add the deoxygenated, stabilized citrate buffer (from Step 5) dropwise to the organic phase until the final volume reaches 10.0 mL (requires approx. 7.5 mL of buffer).
-
Validation Checkpoint (Crucial): Shine a laser pointer through the vial. The absence of a scattered beam (Tyndall effect) confirms that the API remains in true solution and has not formed a colloidal suspension or precipitated[5]. If cloudiness occurs, the solubility limit has been breached; do not proceed to dosing.
Phase 4: Sterilization and Quality Control
-
Draw the final formulation into a sterile syringe and filter it through a 0.22 µm PTFE syringe filter into a sterile, amber glass vial (to protect from photo-oxidation).
-
Perform immediate HPLC-UV analysis to verify the 5 mg/mL concentration and check for the absence of the disulfide degradant peak.
-
Store the formulation at 4°C and use within 24 hours to guarantee thiol integrity.
References
-
Title : 5 Source : Benchchem
-
Title : 6 Source : Benchchem
-
Title :1 Source : WuXi AppTec DMPK
-
Title :7 Source : MDPI
-
Title : 3 Source : European Medicines Agency (EMA)
-
Title :4 Source : American Pharmaceutical Review
-
Title : 2 Source : ResearchGate
Sources
- 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 2. researchgate.net [researchgate.net]
- 3. ema.europa.eu [ema.europa.eu]
- 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. benchchem.com [benchchem.com]
- 7. mdpi.com [mdpi.com]
Application Notes & Protocols: 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol as a Key Intermediate in Modern Pharmaceutical Synthesis
Abstract
The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] This guide provides a comprehensive overview of the synthesis and application of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol , a versatile intermediate for the development of novel pharmaceutical candidates. The strategic placement of the propyl group at the N-4 position and the thiophen-3-yl moiety at the C-5 position, combined with the reactive thiol group at C-3, offers a tripartite platform for structural diversification. We present detailed, field-tested protocols for the synthesis of this intermediate and its subsequent derivatization via S-alkylation, a cornerstone reaction for building libraries of bioactive molecules. The rationale behind key experimental steps is elucidated to empower researchers in their drug discovery endeavors.
Introduction: The Strategic Importance of the 1,2,4-Triazole-3-thiol Scaffold
The synthesis of nitrogen-rich heterocyclic compounds is a major focus of pharmaceutical research due to their proven therapeutic value.[3] Among these, derivatives of 1,2,4-triazole-3-thiol are of paramount importance, exhibiting a wide spectrum of pharmacological activities, including anticancer, antimicrobial, antifungal, anticonvulsant, and anti-inflammatory properties.[1][4][5][6] The efficacy of this scaffold is attributed to several factors:
-
Metabolic Stability: The triazole ring is generally resistant to metabolic degradation, enhancing the pharmacokinetic profile of drug candidates.
-
Hydrogen Bonding Capacity: The nitrogen atoms of the triazole ring can act as both hydrogen bond donors and acceptors, facilitating strong interactions with biological targets.
-
The Thiol Group as a Reactive Handle: The thiol (or its tautomeric thione form) at the C-3 position is a highly nucleophilic center. This allows for straightforward and efficient S-alkylation, providing a gateway to a vast chemical space for structure-activity relationship (SAR) studies.[7]
The target intermediate, 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol , combines these core advantages with the unique electronic and steric properties of the thiophene and propyl substituents, making it a valuable building block for generating novel chemical entities.
Synthesis of the Intermediate: A Step-by-Step Protocol
The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a robust, two-step process. The general strategy involves the initial formation of a 1,4-disubstituted thiosemicarbazide, followed by a base-catalyzed intramolecular cyclization.[3] This protocol has been adapted from established procedures for analogous compounds.[8]
Overall Synthetic Workflow
Sources
- 1. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Anticancer properties of 1,2,4-triazole derivatives (literature review) | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
- 3. abis-files.ktu.edu.tr [abis-files.ktu.edu.tr]
- 4. (PDF) Synthesis and evaluation of 4-amino-5-phenyl-4H-[1,2,4]-triazole-3-thiol derivatives as antimicrobial agents [academia.edu]
- 5. A series of 1,3-imidazoles and triazole-3-thiones based thiophene-2-carboxamides as anticancer agents: Synthesis and anticancer activity | European Journal of Chemistry [eurjchem.com]
- 6. semanticscholar.org [semanticscholar.org]
- 7. Synthesis and antimicrobial activity of s-substituted derivatives of 1,2,4-triazol-3-thiol | ScienceRise: Pharmaceutical Science [journals.uran.ua]
- 8. mdpi.com [mdpi.com]
Application Notes and Protocols for Computational Studies of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol
Abstract
This document provides a comprehensive guide for conducting molecular docking and computational studies on 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol. The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antifungal, anticancer, and anti-inflammatory properties.[1][2][3][4][5] This guide is intended for researchers, scientists, and drug development professionals, offering detailed, step-by-step protocols for in silico analysis. We will cover ligand and protein preparation, molecular docking simulations, and post-docking analysis with molecular dynamics simulations. The objective is to furnish a robust framework for investigating the potential therapeutic applications of this compound.
Introduction: The Therapeutic Potential of 1,2,4-Triazole Derivatives
The 1,2,4-triazole nucleus is a privileged scaffold in drug discovery, with many derivatives finding clinical application.[2] For instance, fluconazole and itraconazole are widely used antifungal agents that target lanosterol 14α-demethylase (CYP51), an essential enzyme in ergosterol biosynthesis in fungi.[6][7] Other derivatives have been investigated as potent anticancer agents, targeting enzymes like aromatase and tubulin.[1] The subject of this guide, 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol, combines the versatile triazole ring with a thiophene moiety, a substitution pattern that has shown promise in various biological contexts.
Computational methods, particularly molecular docking and molecular dynamics, are indispensable tools for elucidating the interactions between small molecules and their biological targets.[8][9][10][11] These techniques allow for the rapid screening of compounds and provide insights into their binding modes and affinities, thereby accelerating the drug discovery process.[9][10] This guide will provide a practical, hands-on approach to applying these methods to the study of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol.
Pre-requisites: Essential Software and Data
Before commencing the computational workflow, ensure that the following software is installed and functional. This guide will primarily focus on open-source and widely used academic software.
| Software | Purpose | Website |
| ChemDraw/MarvinSketch | 2D chemical structure drawing | / |
| Avogadro | 3D molecule building and initial optimization | [Link] |
| AutoDock Tools (MGLTools) | Preparation of protein and ligand files for docking | [Link] |
| AutoDock Vina | Molecular docking program | [Link] |
| PyMOL/UCSF Chimera | Visualization of macromolecules and docking results | [Link] / |
| GROMACS | Molecular dynamics simulations | [Link] |
Ligand Preparation Protocol
Accurate 3D representation of the ligand is critical for successful docking.
Step 1: 2D Structure to 3D Conversion
-
Draw the 2D structure of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol using ChemDraw or a similar program.
-
Save the structure as a MOL file.
-
Import the MOL file into Avogadro. The software will automatically generate a 3D structure.
Step 2: Energy Minimization
-
In Avogadro, go to Extensions -> Optimize Geometry. This will perform an initial energy minimization using the MMFF94 force field to obtain a low-energy conformation.
-
Save the optimized structure as a MOL2 file.
Step 3: Preparation for Docking
-
Open AutoDock Tools.
-
Go to Ligand -> Input -> Open and select the MOL2 file.
-
Go to Ligand -> Torsion Tree -> Detect Root.
-
Go to Ligand -> Output -> Save as PDBQT. This file format includes atomic charges and rotatable bond information required by AutoDock Vina.
Target Protein Selection and Preparation
The choice of a protein target depends on the therapeutic area of interest. Given the known antifungal activity of many triazoles, a suitable target is Lanosterol 14α-demethylase (CYP51). We will use the crystal structure of CYP51 from Aspergillus fumigatus (PDB ID: 4UYL) for this protocol.
Step 1: Protein Structure Retrieval and Cleaning
-
Go to the Protein Data Bank ([Link]) and download the PDB file for 4UYL.
-
Open the PDB file in PyMOL or Chimera.
-
Remove all water molecules, co-crystallized ligands, and any other non-protein molecules.[12] This can typically be done by selecting and deleting these entities.
-
Save the cleaned protein structure as a new PDB file.
Step 2: Protein Preparation for Docking
-
Open AutoDock Tools.
-
Go to File -> Read Molecule and open the cleaned PDB file.
-
Go to Edit -> Hydrogens -> Add. Choose to add polar hydrogens only.
-
Go to Edit -> Charges -> Compute Gasteiger.
-
Go to Grid -> Macromolecule -> Choose and select the protein.
-
Save the prepared protein as a PDBQT file.
Molecular Docking Workflow
This section outlines the process of docking the prepared ligand into the active site of the target protein using AutoDock Vina.[13][14][15][16]
Workflow Diagram:
Caption: Molecular Docking Workflow from Preparation to Analysis.
Step 1: Defining the Binding Site (Grid Box)
-
In AutoDock Tools, with the protein loaded, go to Grid -> Grid Box.
-
A box will appear around the protein. Adjust the center and dimensions of this box to encompass the active site of the enzyme. The active site can be identified from the position of the co-crystallized ligand in the original PDB file or from literature.[12] For 4UYL, the heme cofactor is a good landmark.
Step 2: Creating the Configuration File Create a text file named conf.txt with the following content, replacing the coordinates and dimensions with the values from the previous step:
Step 3: Running the Docking Simulation
-
Open a terminal or command prompt.
-
Navigate to the directory containing the protein, ligand, and configuration files.
-
Execute the following command: vina --config conf.txt --log docking_log.txt
Step 4: Analyzing the Results
-
The docking_results.pdbqt file will contain the predicted binding poses of the ligand, ranked by their binding affinity (in kcal/mol). A more negative value indicates a stronger predicted binding.
-
The docking_log.txt file will contain a summary of the binding affinities for each pose.
-
Use PyMOL or Chimera to visualize the docked poses within the protein's active site. Analyze the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues.
Post-Docking Analysis: Molecular Dynamics (MD) Simulations
MD simulations provide a more dynamic picture of the protein-ligand complex, allowing for the assessment of its stability over time.[17][18][19]
MD Simulation Workflow:
Sources
- 1. ijcrcps.com [ijcrcps.com]
- 2. irjweb.com [irjweb.com]
- 3. isres.org [isres.org]
- 4. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
- 5. connectjournals.com [connectjournals.com]
- 6. Competitive Affinity-Based Protein Profiling Reveals Potential Antifungal Targets of 1,2,3-Triazole Hydrazide in Fusarium graminearum - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Frontiers | Novel Promising Antifungal Target Proteins for Conquering Invasive Fungal Infections [frontiersin.org]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. scispace.com [scispace.com]
- 10. Software for molecular docking: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. GIL [genomatics.net]
- 14. Tutorial – AutoDock Vina [vina.scripps.edu]
- 15. dasher.wustl.edu [dasher.wustl.edu]
- 16. youtube.com [youtube.com]
- 17. bio-protocol.org [bio-protocol.org]
- 18. GROMACS: MD Simulation of a Protein-Ligand Complex [angeloraymondrossi.github.io]
- 19. docs.openfree.energy [docs.openfree.energy]
Troubleshooting common impurities during 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol crystallization
Welcome to the Advanced Technical Support Center for heterocyclic drug development. This guide is specifically engineered for researchers and process chemists troubleshooting the isolation and crystallization of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol .
Due to the unique thermodynamic properties of the 1,2,4-triazole-3-thiol core—specifically its susceptibility to oxidative dimerization and complex tautomeric equilibria—standard crystallization protocols often fail, resulting in poor yields or co-crystallized impurities[1]. This guide provides self-validating methodologies to diagnose, isolate, and eliminate these specific structural impurities.
Diagnostic Triage & Workflow
Before altering your crystallization solvent, you must identify the structural origin of the impurity. Use the diagnostic workflow below to map your analytical data (LC-MS/Physical state) to the correct troubleshooting module.
Diagnostic workflow for identifying and resolving triazole-3-thiol crystallization impurities.
Quantitative Impurity Profiling Data
To assist in your LC-MS and HPLC method development, refer to this comparative table of the most common impurities encountered during the synthesis and crystallization of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol.
| Impurity Class | Structural Origin | Typical LC-MS (m/z) | Relative Retention Time (RRT) | UV Max (nm) | Solubility Profile |
| Target Molecule | 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol | [M+H]⁺ 226.0 | 1.00 | ~265 | Soluble in hot EtOH, DMSO, basic aq. |
| Disulfide Dimer | Oxidative coupling of C3-thiol | [2M-2H+H]⁺ 449.1 | 1.45 | ~280 | Highly insoluble in EtOH/Water |
| 1,3,4-Thiadiazole | Kinetic cyclodehydration side-product | [M+H]⁺ 226.0 | 0.85 | ~255 | Insoluble in 1M NaOH |
| Acyl Intermediate | Unreacted thiosemicarbazide | [M+H₂O+H]⁺ 244.0 | 0.60 | ~240 | Soluble in cold polar solvents |
Core Troubleshooting Modules
Module A: Disulfide Oxidation (The "Dimer" Impurity)
Q: My LC-MS shows a significant impurity with nearly double the mass of my target molecule (m/z ~449). Why is this happening during crystallization, and why won't it wash out?
A: This is the most ubiquitous issue with 1,2,4-triazole-3-thiols. The thiol (-SH) group is highly susceptible to oxidative dimerization into a disulfide bridge when exposed to atmospheric oxygen in solution[1]. The causality here is thermodynamic: 3-mercapto-1,2,4-triazoles are generally less stable than their disulfide forms, and the slow crystallization process actively promotes the formation and precipitation of the highly insoluble disulfide lattice[1]. Because it is structurally similar but far less soluble, it co-crystallizes and acts as a lattice defect, resisting standard solvent washes.
Self-Validating Protocol: Anaerobic Crystallization with Antioxidant Scavenging
-
Step 1: Solvent Degassing. Sparge your crystallization solvent (e.g., 70:30 Ethanol/Water) with Nitrogen or Argon for 30 minutes prior to heating.
-
Validation Check: Use a dissolved oxygen (DO) meter; the solvent must read <0.5 ppm DO before proceeding.
-
-
Step 2: Reductive Dissolution. Suspend the crude solid in the degassed solvent under an inert atmosphere. Add Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) at 0.05 molar equivalents. Heat to 70°C until fully dissolved.
-
Validation Check: Perform an Ellman’s reagent (DTNB) spot test on a 10 µL aliquot of the hot solution. A rapid shift to bright yellow confirms the presence of free thiols and the successful cleavage of the disulfide bonds[1].
-
-
Step 3: Controlled Cooling. Cool the solution at a strict rate of 0.5°C/min under a continuous nitrogen blanket to prevent re-oxidation during nucleation.
-
Step 4: Isolation. Filter the resulting crystals using a Schlenk frit or a nitrogen-purged filter box. Wash with ice-cold, degassed solvent.
Module B: 1,3,4-Thiadiazole Side Products
Q: I am detecting an impurity with the exact same mass (isobaric, m/z 226) as my target molecule. It alters the crystal habit from needles to amorphous clumps. What is it?
A: This is a regioisomer, specifically a 1,3,4-thiadiazole derivative (e.g., 5-(thiophen-3-yl)-N-propyl-1,3,4-thiadiazol-2-amine). During the synthesis of the triazole ring, the acyl thiosemicarbazide intermediate undergoes cyclodehydration. While strong bases (like NaOH) thermodynamically drive the formation of the 1,2,4-triazole-3-thiolate, acidic conditions, neutral heating, or the use of dehydrating agents (like polyphosphate ester) can trigger an alternative ring closure, yielding the 1,3,4-thiadiazole kinetic side product[2].
Self-Validating Protocol: pH-Modulated Selective Precipitation
-
Step 1: Alkaline Basification. Suspend the crude mixture in 1M NaOH (10 mL per gram of crude) and stir at room temperature for 30 minutes.
-
Validation Check: The target 1,2,4-triazole-3-thiol will deprotonate and form a highly soluble sodium thiolate salt. The solution will clarify, leaving behind the neutral 1,3,4-thiadiazole isomer as an insoluble suspension.
-
-
Step 2: Physical Separation. Filter the alkaline mixture through a 0.45 µm PTFE membrane to physically remove the undissolved 1,3,4-thiadiazole.
-
Step 3: Acid-Driven Crystallization. Transfer the filtrate to a jacketed reactor cooled to 5°C. Slowly titrate with 1M HCl under vigorous stirring.
-
Validation Check: Monitor the pH continuously with a calibrated probe. The solution will remain clear until pH ~5. Massive precipitation of the highly pure 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol will sharply begin at exactly pH 3 to 4.
-
Critical Warning: Do not drop the pH below 2.0. Over-acidification will protonate the triazole nitrogen, forming a soluble hydrochloride salt and drastically reducing your yield.
-
Module C: Thiol-Thione Tautomerism and "Oiling Out"
Q: Instead of forming distinct crystals during cooling, my product separates as a dense, biphasic syrup ("oiling out") at the bottom of the flask. How do I force proper nucleation?
A: 1,2,4-Triazole-3-thiols exist in a dynamic thiol-thione tautomeric equilibrium[1]. When crystallized from solvents with intermediate polarity (like pure methanol or acetone), the solvent solvates both tautomeric forms equally. This creates a highly supersaturated, conformationally disordered state that resists organizing into a rigid crystal lattice, resulting in Liquid-Liquid Phase Separation (LLPS), commonly known as oiling out.
Self-Validating Protocol: Anti-Solvent Seeding via Cloud Point Control
-
Step 1: Tautomeric Locking. Dissolve the crude oil in a minimal volume of hot, highly polar aprotic solvent (e.g., DMF or DMSO at 60°C). This strongly favors and stabilizes the thione tautomer, creating a uniform solute population.
-
Step 2: Anti-Solvent Titration. Slowly add a non-polar anti-solvent (e.g., Toluene or Heptane) dropwise until the solution reaches the "cloud point" (slight, persistent turbidity).
-
Validation Check: Stop adding anti-solvent and hold the temperature. The turbidity must persist for >2 minutes under moderate stirring. If the solution clears, you are still under-saturated; add more anti-solvent. If it rapidly oils out again, you have overshot the metastable zone—add a few drops of DMF to clear it and try again.
-
-
Step 3: Heterogeneous Seeding. Once the stable cloud point is achieved, introduce 1-2 mg of pure 4-propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol seed crystals.
-
Validation Check: Observe the seeds closely. If they dissolve, the solution is not supersaturated. If the seeds remain intact and the turbidity slowly transforms into a crystalline slurry over 30 minutes, you have successfully bypassed the LLPS boundary.
-
References
-
Real Chemical States of the 3-Sulfur Derivative of 1,2,4-Triazole in Different Conditions: Complex Experimental and Theoretical Studies , The Journal of Physical Chemistry C - ACS Publications,[Link]
-
Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester , PMC - National Center for Biotechnology Information,[Link]
-
Synthesis and Evaluation of New 1,2,4-Triazole-3-Thiol Derivatives , Organic CHEMISTRY - TSI Journals,[Link]
Sources
Technical Support Center: Resolving Aqueous Solubility Limitations of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals encountering aqueous solubility bottlenecks with 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol during in vitro and cell-based biological assays.
By understanding the physicochemical causality behind the precipitation of this molecule, you can implement self-validating formulation strategies to rescue your assay data and ensure reliable target engagement.
Part 1: Troubleshooting FAQs (Mechanistic Insights)
Q1: Why does my compound precipitate immediately upon dilution from DMSO into physiological buffers (pH 7.4)? A1: This is a classic "solvent crash-out" phenomenon driven by the compound's structural thermodynamics. The molecule contains highly lipophilic moieties (a thiophene ring and a propyl chain) attached to a 1,2,4-triazole-3-thiol core[1]. While highly soluble in pure DMSO, the sudden introduction of an aqueous environment drastically lowers the dielectric constant of the solvation shell[2]. Furthermore, the thiol group has a predicted pKa of ~8.5–9.24[3][4]. At a physiological pH of 7.4, the thiol remains predominantly protonated (unionized). Without the formation of a highly polar thiolate anion, lipophilic forces dominate, leading to rapid aggregation, high crystal lattice energy, and precipitation[4].
Q2: I observe highly inconsistent IC50 or EC50 values across different assay replicates. What is causing this? A2: Inconsistent biological activity is the primary hallmark of micro-precipitation[2]. When the compound crashes out of solution, the effective concentration interacting with your biological target is significantly lower than the nominal (calculated) concentration[5]. Additionally, colloidal aggregates can non-specifically bind to proteins or sequester assay reagents, leading to artifactual readouts.
Q3: Can I simply increase the DMSO concentration to keep the compound dissolved? A3: No. While increasing DMSO might thermodynamically favor solubility, most cell-based and enzymatic assays cannot tolerate final DMSO concentrations above 0.5% - 1.0%[2][5]. High DMSO levels cause lipid bilayer permeabilization, enzyme denaturation, and cellular toxicity, which will completely invalidate your biological data[5]. Alternative formulation strategies must be employed.
Part 2: Validated Experimental Protocols
To ensure data integrity, every protocol below is designed as a self-validating system . Do not skip the validation steps, as they are critical for confirming that your compound is truly in solution before introducing it to your biological target.
Protocol A: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation
Causality: HP-β-CD possesses a hydrophobic inner cavity and a hydrophilic exterior. It encapsulates the lipophilic thiophene and propyl groups, shielding them from water while exposing the polar triazole core. This host-guest interaction thermodynamically stabilizes the molecule in aqueous media without altering its fundamental pharmacology[6].
Step-by-Step Methodology:
-
Preparation: Prepare a 20% (w/v) solution of HP-β-CD in deionized water or your standard assay buffer.
-
Dissolution: Dissolve 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol in a minimal volume of anhydrous DMSO to create a 50 mM primary stock.
-
Complexation: Dropwise, add the compound stock to the stirring HP-β-CD solution to achieve a 1:5 molar ratio (Drug:CD).
-
Equilibration: Stir the mixture continuously at 37°C for 24-48 hours in the dark to allow the host-guest equilibrium to fully establish[2].
-
Self-Validation Step: Pass the solution through a 0.22 µm PTFE syringe filter. Measure the UV-Vis absorbance of the solution at 294 nm (characteristic of the triazole-thiol core) before and after filtering. If the absorbance drops by <5%, complexation is successful and no micro-precipitation is occurring.
-
Storage: Lyophilize the filtered solution to obtain a stable, highly water-soluble inclusion complex powder[2][6].
Protocol B: The "Step-Down" Serial Co-Solvent Dilution
Causality: Direct dilution from 100% DMSO to 99% water causes a rapid solvent shock. An intermediate dilution step using a surfactant/co-solvent mixture creates micelles that kinetically trap the compound, preventing crystal nucleation long enough to complete the assay[2].
Step-by-Step Methodology:
-
Primary Stock: Prepare a 10 mM primary stock in 100% anhydrous DMSO.
-
Intermediate Vehicle: Prepare an intermediate vehicle consisting of 10% Tween-80, 10% Ethanol, and 80% PBS.
-
Step-Down: Dilute the primary stock 1:10 into the intermediate vehicle, vortexing immediately and vigorously for 60 seconds. This yields a 1 mM intermediate stock.
-
Final Dilution: Perform the final dilution (e.g., 1:100) into the assay buffer. The final DMSO concentration will be 0.1%, well below toxicity thresholds[2][5].
-
Self-Validation Step: Centrifuge the final assay plate at 3000 x g for 10 minutes. The absence of a visible pellet confirms the compound is kinetically trapped in solution[2].
Protocol C: pH Modulation and Thiolate Salt Formation
Causality: This exploits the specific pKa of the triazole-thiol group (~9.24)[3]. By raising the pH slightly above the pKa , the thiol deprotonates into a thiolate anion, drastically increasing the topological polar surface area and aqueous solubility via ion-dipole interactions[4].
Step-by-Step Methodology:
-
Suspension: Suspend the required mass of the compound directly in the aqueous assay buffer.
-
Titration: Slowly titrate the suspension with 0.1 M NaOH while monitoring with a micro-pH probe.
-
Activation: Raise the pH to exactly 8.8 - 9.0. Sonicate the mixture for 5 minutes.
-
Self-Validation Step: The solution should transition from turbid to optically clear exactly as the pH crosses the 8.5 threshold, visually validating the thiolate salt formation[4].
-
Caution: Only use this method if your specific biological target (e.g., certain robust enzymatic assays) can tolerate a slightly alkaline environment.
Part 3: Quantitative Data & Formulation Comparison
Summarizing the expected outcomes of the above protocols allows researchers to select the optimal strategy based on their specific assay constraints.
| Formulation Strategy | Primary Mechanism of Action | Estimated Solubility Enhancement | Assay Compatibility | Self-Validation Metric |
| HP-β-CD Complexation | Host-Guest Encapsulation | 50x - 100x | Excellent (In vitro & In vivo) | Pre/Post-filter UV-Vis |
| Step-Down Co-solvent | Micellar Kinetic Trapping | 10x - 20x | Moderate (Tolerates <1% DMSO) | Plate Centrifugation |
| pH Modulation (>8.5) | Thiolate Salt Formation | >100x | Low (Alkaline-tolerant assays only) | Optical Clarity Check |
Part 4: Workflow Visualizations
The following diagrams map the logical decision-making process for formulation selection and the molecular mechanism of the most effective strategy (Cyclodextrin complexation).
Caption: Decision tree for resolving 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol solubility.
Caption: Mechanism of HP-β-CD inclusion complexation enhancing aqueous solubility.
References
-
BenchChem. "Troubleshooting poor biological activity in triazole derivatives." Available at: 5
-
BenchChem. "Technical Support Center: Improving the Solubility of Thiazole Compounds." Available at:2
-
National Institutes of Health (NIH) / PMC. "Examination of the Impact of Triazole Position within Linkers on Solubility and Lipophilicity." Available at: 1
-
ChemicalBook. "1H-1,2,4-Triazole-3-thiol Physicochemical Properties." Available at: 3
-
EvitaChem. "4-cyclopropyl-5-propyl-4H-1,2,4-triazole-3-thiol (EVT-2917313) Chemical Reactivity and Biological Implications." Available at: 4
-
World Journal of Pharmacy and Pharmaceutical Sciences. "STUDIES ON INCLUSION COMPLEXES OF SOME 4-ARYLIDENAMINO-5-PHENYL-4H-1, 2, 4-TRIAZOLE-3-THIOLS." Available at: 6
Sources
- 1. Examination of the Impact of Triazole Position within Linkers on Solubility and Lipophilicity of a CDK9 Degrader Series - PMC [pmc.ncbi.nlm.nih.gov]
- 2. benchchem.com [benchchem.com]
- 3. 1H-1,2,4-Triazole-3-thiol CAS#: 3179-31-5 [m.chemicalbook.com]
- 4. evitachem.com [evitachem.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. storage.googleapis.com [storage.googleapis.com]
Preventing oxidative degradation of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol during long-term storage
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic assay performance of thiol-containing heterocycles. 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol is a highly versatile compound, but its terminal sulfhydryl group is a thermodynamic liability during long-term storage.
This guide is designed to move your lab away from trial-and-error and toward a self-validating system of chemical preservation. Below, you will find the mechanistic causality behind thiol degradation, structured troubleshooting FAQs, and field-proven protocols to ensure the integrity of your compound.
Understanding the Degradation Mechanism
Before implementing storage solutions, it is critical to understand how and why your compound degrades.
Mechanism of reversible and irreversible oxidative degradation of triazole-3-thiols.
Section 1: Core FAQs on Storage & Degradation Mechanisms
Q1: Why is my batch of 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol degrading during storage? A1: The degradation is driven by the inherent reactivity of the exocyclic sulfur. The compound exists in a tautomeric equilibrium between the thione (C=S) and thiol (-SH) forms. While the thiophene and triazole rings are highly stable[1], the reactive free thiol is highly susceptible to auto-oxidation when exposed to dissolved oxygen or trace transition metals. This leads to the formation of intermolecular disulfide bonds (dimerization) and, under prolonged oxidative stress, irreversible sulfinic or sulfonic acids[2].
Q2: How can I quantitatively assess the extent of oxidative degradation? A2: Do not rely on visual inspection. A self-validating workflow requires quantitative metrics. Use the Ellman's reagent (DTNB) assay to quantify free sulfhydryls. By comparing the molar concentration of free thiols to the total compound concentration, you can calculate the exact oxidation percentage. For definitive structural confirmation of the disulfide dimer—which will present a mass shift of -2 Da per monomer unit—utilize LC-MS[3].
Q3: If I must use an aqueous buffer for my stock solution, which reducing agent should I add? A3: Use Tris(2-carboxyethyl)phosphine (TCEP) rather than Dithiothreitol (DTT) or β -mercaptoethanol. Causality: TCEP is a potent, non-thiol-based reducing agent that operates effectively across a broad pH range and is significantly more resistant to auto-oxidation than DTT[4]. Because TCEP does not contain a thiol itself, it cannot form mixed disulfides with your triazole-3-thiol compound, ensuring your API remains uncontaminated.
Section 2: Formulation & Storage Strategies
Molecular mobility and the presence of dissolved oxygen accelerate bimolecular disulfide formation. Therefore, storing the compound as a lyophilized solid under an inert atmosphere is always the superior choice. If a stock solution is mandatory, strictly degassed, anhydrous organic solvents (like DMSO or DMF) must be used.
Table 1: Quantitative Comparison of Storage Conditions for Triazole-3-Thiols
| Storage Condition | Atmosphere | Temperature | Estimated Half-Life (Free Thiol) | Primary Degradation Product |
| Solution (Aqueous Buffer, pH 7.4) | Ambient Air | 25°C | 24 - 48 hours | Disulfide (Reversible) |
| Solution (Degassed Buffer + 1mM TCEP) | Argon | 4°C | > 2 weeks | None (Protected) |
| Lyophilized Powder | Ambient Air | 25°C | 3 - 6 months | Disulfide & Sulfinic Acid |
| Lyophilized Powder | Argon | -20°C | > 2 years | Negligible |
Section 3: Self-Validating Experimental Protocols
To ensure complete scientific integrity, the following protocols are designed as closed-loop systems: they include built-in validation steps so you can independently verify the success of the procedure.
Workflow for evaluating, storing, and rescuing oxidized triazole-3-thiol batches.
Protocol 1: Rigorous Solvent Degassing (Freeze-Pump-Thaw Method)
Causality: Standard sparging with nitrogen only removes ~80% of dissolved oxygen. For highly sensitive thiols, the freeze-pump-thaw method removes >99% of dissolved gases, eliminating the primary oxidative trigger before the compound is even introduced[5].
-
Preparation: Place the desired solvent (e.g., anhydrous DMSO or DMF) in a heavy-walled Schlenk flask and seal it tightly.
-
Freeze: Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.
-
Pump: Open the flask to a high vacuum line (target < 0.1 Torr) for 5-10 minutes to evacuate the headspace of all atmospheric gases.
-
Thaw: Close the vacuum valve and thaw the solvent in a room-temperature water bath. You will observe bubbles forming as trapped oxygen and nitrogen escape the liquid matrix.
-
Cycle: Repeat steps 2-4 for a total of three complete cycles.
-
Backfill: After the final thaw, backfill the flask with high-purity Argon gas.
-
Validation: Use an oxygen sensor probe or a resazurin indicator to verify the absence of dissolved oxygen in the solvent before dissolving your compound.
Protocol 2: Rescuing Oxidized Triazole-3-Thiol (Disulfide Reduction)
Causality: If your Ellman's assay indicates that your compound has formed disulfides during storage, you can rescue the active monomer using a stoichiometric excess of TCEP. TCEP selectively and irreversibly cleaves the disulfide bond without reacting with the triazole or thiophene rings[4].
-
Dissolution: Dissolve the oxidized compound batch in a degassed aqueous buffer (pH 6.5 - 7.5) to a concentration of 1 mM.
-
Reduction: Add TCEP hydrochloride to a final concentration of 5 mM (a 5-fold molar excess).
-
Incubation: Incubate the mixture at room temperature for 30-60 minutes under an Argon atmosphere.
-
Purification: Pass the mixture through a desalting column or utilize preparative HPLC to separate the rescued triazole-3-thiol monomer from the TCEP byproducts.
-
Validation: Immediately perform an Ellman's assay on the purified fraction. A successful rescue will yield a >95% free thiol concentration relative to the total compound mass. Lyophilize immediately after validation.
References
- Protein Thiols Undergo Reversible and Irreversible Oxidation during Chill Storage of Ground Beef as Detected by 4,4′-Dithiodipyridine Source: ACS Publications URL
- Source: PubMed Central (PMC)
- Stability of 4,5-diethyl-4H-1,2,4-triazole-3-thiol under acidic conditions Source: Benchchem URL
- SMPB and Sulfo-SMPB Source: Fisher Scientific URL
- Pentane-3-thiol | 616-31-9 Source: Benchchem URL
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Thiol-Disulfide Exchange in Peptides Derived from Human Growth Hormone during Lyophilization and Storage in the Solid State - PMC [pmc.ncbi.nlm.nih.gov]
- 4. assets.fishersci.com [assets.fishersci.com]
- 5. Pentane-3-thiol | 616-31-9 | Benchchem [benchchem.com]
Technical Support Center: Advanced Chromatographic Purification of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol
Welcome to the Technical Support Center. Purifying 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol presents unique physicochemical challenges. The molecule features a lipophilic thiophene ring, an aliphatic propyl chain, and a highly reactive 1,2,4-triazole-3-thiol core. During high-performance liquid chromatography (HPLC), researchers frequently encounter peak splitting, severe tailing, and poor recovery.
This guide synthesizes field-proven methodologies to overcome these challenges, focusing on the causality behind peak distortion—specifically, thiol-thione tautomerism and oxidative dimerization—and provides self-validating protocols to ensure scientific integrity.
PART 1: Core Methodologies & Workflows
To achieve a sharp, single Gaussian peak with high recovery, the chromatographic system must be designed to suppress the molecule's dynamic chemical behaviors.
Protocol A: Sample Preparation and Disulfide Reduction
Because the -SH group is highly susceptible to oxidation, the molecule can spontaneously form a disulfide dimer in solution. This creates a secondary, late-eluting peak and reduces the yield of your target monomer.
-
Solubilization: Dissolve the crude 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol in a compatible injection solvent (e.g., 50:50 Methanol:Water).
-
Reduction: Add Tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 5 mM. TCEP is preferred over DTT because it functions well at acidic pH, is odorless, and selectively reduces disulfides without containing a competing thiol group (1)[1].
-
Incubation: Incubate at room temperature for 30 minutes to ensure complete reduction of any disulfide dimers back to the monomeric thiol (2)[2].
-
Clarification: Centrifuge at 10,000 x g for 5 minutes to remove any insoluble aggregates before injection.
Protocol B: Tautomer-Locked RP-HPLC Purification
To prevent on-column tautomerization (which causes peak splitting), the mobile phase must lock the molecule into a single tautomeric state.
-
Stationary Phase: Use an end-capped, high-purity C18 column (e.g., Waters XBridge or Phenomenex Luna) to minimize secondary interactions with residual silanols.
-
Mobile Phase A: LC-MS grade Water + 0.1% Trifluoroacetic acid (TFA) (pH ~2.0).
-
Mobile Phase B: LC-MS grade Acetonitrile + 0.1% TFA.
-
Gradient: 10% B to 90% B over 20 minutes. The lipophilic thiophene and propyl groups require a high organic composition for elution.
-
Detection: Set UV detection at 254 nm (thiophene absorbance) and 280 nm.
Self-Validation Check: If the tautomerism is successfully locked, the previously split peak will merge into a single, sharp peak with a theoretical plate count (N) > 10,000.
PART 2: Troubleshooting Guide & FAQs
Q1: Why am I seeing a split peak or a "shoulder" for a highly pure sample of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol? A1: This is the most common issue with 1,2,4-triazole-3-thiols and is caused by thiol-thione tautomerism (3)[3]. In solution, the proton migrates between the exocyclic sulfur atom (thiol form) and the adjacent triazole nitrogen (thione form) (4)[4]. If the rate of interconversion is similar to the chromatographic timescale, a single compound will elute as a broad, split, or twin peak (5)[5]. Solution: Lower the pH of your mobile phase to < 3.0 using 0.1% TFA or Formic Acid. Acidic conditions suppress the proton exchange rate, effectively "locking" the molecule predominantly into the thione form during the separation, which yields a single, sharp Gaussian peak (6)[6].
Q2: My chromatogram shows the main peak, but also a secondary peak that elutes much later in the gradient. What is this? A2: This late-eluting peak is likely the disulfide dimer . The thiol group oxidizes easily in the presence of dissolved oxygen, forming a covalent S-S bond between two molecules. Because the dimer has double the lipophilic mass (two thiophene rings, two propyl groups), it retains much longer on a C18 column. Solution: Treat your sample with 1-5 mM TCEP prior to injection. TCEP quantitatively reduces the disulfide bonds back to the free thiol without requiring removal prior to HPLC.
Q3: I have locked the tautomer and reduced the disulfides, but I am still experiencing severe peak tailing and low recovery. What is the cause? A3: 1,2,4-triazoles and free thiols are excellent metal chelators. They can bind to trace heavy metals (like iron) present in the stainless steel frits, tubing, or the silica matrix of the column itself. Solution: Use a column with high-purity, metal-free silica. If using a standard stainless-steel HPLC system, passivate the system with nitric acid, or add a trace amount of a chelating agent (e.g., 0.1 mM EDTA) to the sample solvent. Alternatively, switch to PEEK (polyether ether ketone) tubing.
PART 3: Quantitative Data Presentation
The following table summarizes the causal relationship between mobile phase pH, tautomeric equilibrium, and resulting chromatographic performance for 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.
Table 1: Effect of Mobile Phase Additives on Chromatographic Performance
| Mobile Phase Additive | Approx. pH | Tautomeric State | Peak Shape | Theoretical Plates (N) | Recovery (%) |
| None (Water/MeCN) | ~6.5 | Dynamic Equilibrium | Split / Broad | < 2,000 | 85% |
| 10 mM Ammonium Acetate | ~7.0 | Dynamic Equilibrium | Severe Tailing | 1,500 | 78% |
| 0.1% Formic Acid | ~2.7 | Thione favored | Sharp, slight tail | 8,500 | 94% |
| 0.1% Trifluoroacetic Acid | ~2.0 | Thione locked | Sharp, Gaussian | > 12,000 | 98% |
PART 4: Visualizations
Workflow for resolving peak distortion in 1,2,4-triazole-3-thiol chromatography.
References
-
Title: The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method Source: ResearchGate URL: 6
-
Title: Peak Splitting in HPLC: Causes and Solutions Source: Separation Science URL: 5
-
Title: Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers Source: Oxford Academic (oup.com) URL: 3
-
Title: High-density immobilization of TCEP on silica beads for efficient disulfide reduction and thiol alkylation Source: EPFL URL: 2
-
Title: Quantification of Intracellular Thiols by HPLC-Fluorescence Detection Source: MDPI URL: 1
-
Title: 4,5-diethyl-4H-1,2,4-triazole-3-thiol tautomerism study Source: BenchChem URL: 4
Sources
Enhancing NMR signal resolution for complex 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol mixtures
Welcome to the Technical Support Center for NMR Analysis. As a Senior Application Scientist, I have designed this guide specifically to address the unique spectroscopic challenges associated with 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol in complex mixtures.
This molecule presents a trifecta of NMR challenges: thiol-thione tautomerism , intermolecular aggregation (via hydrogen bonding and π−π stacking of the thiophene rings), and spectral overlap when analyzed in crude reaction mixtures or formulation matrices. This guide provides field-proven, self-validating methodologies to achieve high-resolution signal assignment and virtual mixture separation.
Section 1: Mechanistic Challenges & Diagnostic Workflows
Before troubleshooting, it is critical to understand the causality behind the spectral artifacts you are observing.
1. The Tautomeric Equilibrium (Thiol vs. Thione) 1,2,4-triazole-3-thiols undergo dynamic proton exchange between the thiol (-SH) and thione (=S) forms[1]. In non-polar solvents, the equilibrium may favor the thiol or a complex mixture of hydrogen-bonded dimers. In highly polar, hydrogen-bond-accepting solvents like DMSO- d6 , the equilibrium shifts heavily toward the more polar thione tautomer [2][3]. At 298 K, the proton exchange rate often matches the NMR timescale, resulting in extreme line broadening or complete disappearance of the NH/SH and adjacent 13 C signals due to intermediate exchange dynamics[4].
2. Hydrodynamic Overlap in Mixtures When this compound is part of a complex mixture, the aliphatic propyl chain signals ( δ 0.9–4.0 ppm) and the thiophene aromatic signals ( δ 7.0–8.0 ppm) frequently overlap with impurities, degradants, or excipients. To resolve these without physical chromatography, we rely on differences in translational diffusion using DOSY NMR[5].
Figure 1: Diagnostic workflow for resolving tautomeric and mixture-induced NMR signal overlap.
Section 2: Step-by-Step Troubleshooting Protocols
Protocol A: Variable-Temperature (VT) NMR for Tautomer Resolution
Objective: To push the tautomeric exchange out of the intermediate NMR timescale to resolve distinct peaks (slow exchange) or a single sharp time-averaged peak (fast exchange)[4][6].
Causality: Temperature directly dictates the kinetic rate constant ( k ) of proton transfer. Cooling the sample decreases thermal energy, slowing the exchange rate ( k≪Δν ) so that distinct resonances for the thiol and thione forms emerge. Heating increases the exchange rate ( k≫Δν ), collapsing the broad signals into a sharp, averaged resonance.
Methodology:
-
Solvent Preparation: Dissolve 15-20 mg of the mixture in 0.6 mL of dry DMSO- d6 . Why DMSO? It acts as a strong hydrogen bond acceptor, disrupting intermolecular solute-solute aggregation that complicates exchange kinetics[6].
-
Initial Acquisition: Acquire a standard 1 H spectrum at 298 K. Note the line width of the NH/SH region (~13.8 ppm)[7].
-
Cooling Cycle (Slow Exchange): Lower the probe temperature in 10 K increments down to 250 K. Allow 10 minutes of equilibration at each step. Re-tune and re-match the probe, and re-shim the Z1/Z2 gradients at every step.
-
Heating Cycle (Fast Exchange): If cooling causes solvent freezing or excessive viscosity-induced broadening, reverse the process and heat the sample to 350 K in 10 K increments.
Self-Validating System Checkpoint: At every temperature step, measure the full width at half maximum (FWHM) of the residual solvent peak or an internal standard (e.g., TMS). If the TMS peak broadens significantly, your resolution loss is due to temperature gradients degrading the magnetic field homogeneity (shimming), not tautomeric exchange[8]. Do not proceed with data interpretation until the TMS peak is re-shimmed to <1.5 Hz.
Protocol B: DOSY NMR for Mixture Deconvolution
Objective: To achieve "virtual separation" of the triazole derivative from other mixture components based on differences in their hydrodynamic radii[9][10].
Causality: Molecules of different sizes diffuse through the NMR tube at different rates. By applying pulsed field gradients (PFGs) of increasing strength, signals attenuate exponentially based on their specific diffusion coefficient ( D ). Plotting chemical shift against D creates a 2D spectrum where components align horizontally by molecule[5].
Methodology:
-
Viscosity Optimization: Ensure the sample is not overly concentrated (<20 mM) to prevent viscosity-induced diffusion coupling between different species.
-
Pulse Sequence Selection: Use a Stimulated Echo sequence with Bipolar Gradient Pulses (e.g., stebpgp1s on Bruker) to minimize eddy currents.
-
Gradient Calibration (The 5-95 Rule): Run a 1D gradient test. Set the initial gradient ( g ) to 2% and the final gradient to 95%. Adjust the diffusion time ( Δ , typically 50-100 ms) and gradient pulse length ( δ , typically 1-3 ms) until the signals of interest are attenuated to exactly 5-10% of their original intensity at maximum gradient strength.
-
Acquisition: Acquire the 2D DOSY dataset using 16-32 gradient increments (linear or squared spacing).
-
Multivariate Processing: If the 1D 1 H spectrum has heavily overlapping peaks (e.g., thiophene protons overlapping with aromatic impurities), standard mono-exponential fitting will fail[11]. You must process the data using multivariate algorithms like SCORE (Local Covariance Order) or DECRA, which can mathematically deconvolute overlapping decays[10][12].
Self-Validating System Checkpoint: Check the diffusion coefficient of the residual DMSO- d6 solvent peak. It should form a perfectly horizontal line across the 2D DOSY plot at approximately D≈6×10−10 m2/s . If the solvent line curves or shows multiple diffusion coefficients, convection currents are present in your tube. You must switch to a 3 mm NMR tube or use a convection-compensated double-stimulated echo sequence.
Figure 2: Thermodynamic and kinetic pathways of 1,2,4-triazole-3-thiol tautomerism and VT-NMR resolution strategies.
Section 3: Frequently Asked Questions (FAQs) & Quantitative Data
Q: Why is the triazole ring carbon ( 13 C) signal completely missing from my 1D Carbon spectrum at room temperature? A: This is a classic symptom of tautomeric intermediate exchange. The carbon atom attached to the shifting proton (C3) experiences two different magnetic environments. When the exchange rate is intermediate, the signal broadens so severely that it blends into the baseline noise[4]. Solution: Perform a 1 H- 13 C HMBC experiment. The long-range couplings from the stable propyl protons to the triazole carbon will often reveal the carbon chemical shift even when 1D 13 C fails, or apply Protocol A (VT-NMR) to freeze the exchange.
Q: How do I know if my DOSY experiment successfully separated the triazole from the mixture? A: Look at the diffusion dimension ( F1 ). All protons belonging to the 4-Propyl-5-(thiophen-3-yl)-4H-1,2,4-triazole-3-thiol molecule (the propyl chain, the thiophene ring, and the NH proton) must align precisely on the same horizontal plane (identical D value)[9]. If the thiophene protons show a different D value than the propyl protons, your signals are overlapping with an impurity, and you must apply multivariate curve resolution (MCR)[11][12].
Q: Which tautomer is actually present in my sample? A: In polar solvents like DMSO, the thione form (2,4-dihydro-3H-1,2,4-triazole-3-thione) is overwhelmingly dominant due to its higher dipole moment and stabilization via solvent interactions[2][3]. You can verify this by looking for a highly deshielded proton signal around 13.8–14.0 ppm, which is characteristic of the thione N-H[7].
Quantitative Reference Table: Expected NMR Parameters
Data summarized for the thione-dominant form in DMSO- d6 at 298 K.
| Structural Motif | Expected 1 H Shift ( δ ppm) | Multiplicity | Integration | Relative Diffusion Behavior (DOSY) |
| Propyl: -CH 3 | ~0.90 | Triplet (t) | 3H | Baseline reference ( Dtarget ) |
| Propyl: -CH 2 - | ~1.60 | Multiplet (m) | 2H | Matches Dtarget |
| Propyl: N-CH 2 - | ~3.90 | Triplet (t) | 2H | Matches Dtarget |
| Thiophene Ring | ~7.10 – 7.80 | Multiplets (m) | 3H | Matches Dtarget |
| Triazole N-H (Thione) | ~13.80 – 14.00 | Broad Singlet (br s) | 1H | Matches Dtarget (if not exchanging with H 2 O) |
| H 2 O (Moisture) | ~3.33 | Singlet (s) | Variable | Faster diffusion ( D≫Dtarget ) |
| DMSO- d5 (Solvent) | ~2.50 | Quintet (p) | - | Faster diffusion ( D>Dtarget ) |
References
-
Spatially Selective Diffusion-Ordered NMR Spectroscopy for High-Resolution Mixture Analysis in Inhomogeneous Magnetic Fields | Analytical Chemistry - ACS Publications.
-
Speedy Component Resolution Using Spatially Encoded Diffusion NMR Data - PMC.
-
New Techniques in Diffusion-Ordered NMR Spectroscopy - Research Explorer.
-
Local Covariance Order Diffusion-Ordered Spectroscopy: A Powerful Tool for Mixture Analysis | Journal of the American Chemical Society - ACS Publications.
-
NMR methods for the analysis of mixtures - Chemical Communications (RSC Publishing).
-
Tautomerism provides a molecular explanation for the mutagenic properties of the anti-HIV nucleoside 5-aza-5,6-dihydro-2′-deoxycytidine - PMC.
-
Thiol-thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV-vis) properties and DFT computations of 5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol molecule - PubMed.
-
NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. - National Chemical Laboratory.
-
NMR investigation and theoretical calculations on the tautomerism of benzimidazole compounds - ResearchGate.
-
Full article: Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity - Taylor & Francis.
-
The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method - JOCPR.
-
Dynamic variable temperature NMR investigation of tautomerism in nicotinamide - Addis Ababa University.
Sources
- 1. Thiol-thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV-vis) properties and DFT computations of 5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. dspace.ncl.res.in [dspace.ncl.res.in]
- 3. jocpr.com [jocpr.com]
- 4. Tautomerism provides a molecular explanation for the mutagenic properties of the anti-HIV nucleoside 5-aza-5,6-dihydro-2′-deoxycytidine - PMC [pmc.ncbi.nlm.nih.gov]
- 5. research.manchester.ac.uk [research.manchester.ac.uk]
- 6. researchgate.net [researchgate.net]
- 7. tandfonline.com [tandfonline.com]
- 8. etd.aau.edu.et [etd.aau.edu.et]
- 9. pubs.acs.org [pubs.acs.org]
- 10. NMR methods for the analysis of mixtures - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC05053F [pubs.rsc.org]
- 11. Speedy Component Resolution Using Spatially Encoded Diffusion NMR Data - PMC [pmc.ncbi.nlm.nih.gov]
- 12. pubs.acs.org [pubs.acs.org]
Validation of HPLC analytical methods for 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol detection
Title: Validation of HPLC Analytical Methods for 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol Detection: A Comparative Guide
Introduction 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol (hereafter referred to as PTTT) is a complex heterocyclic compound. Triazole-thiol derivatives are highly valued in medicinal chemistry for their broad-spectrum antifungal, antibacterial, and central nervous system-modulating properties. However, quantifying PTTT presents unique analytical challenges. The molecule exhibits thiol-thione tautomerism, and the electron-rich thiophene ring makes it highly susceptible to oxidation. In conventional chromatography, these traits often lead to severe peak tailing, retention time shifts, and poor resolution from structurally similar synthetic intermediates or degradation products.
This guide provides an objective, data-backed comparison between a newly optimized Ultra-High-Performance Liquid Chromatography (UHPLC-DAD) method (Method A) and a conventional High-Performance Liquid Chromatography (HPLC-UV) method (Method B). Furthermore, it outlines a self-validating protocol aligned with the latest ICH Q2(R2) guidelines[1].
Part 1: Methodological Rationale & System Design
As an analytical scientist, method development cannot be a trial-and-error exercise; it must be driven by the physicochemical properties of the analyte. The causality behind our experimental choices for Method A is outlined below:
1. Column Chemistry & Particle Size: Method B utilizes a standard 5 µm C18 column. While robust, the large particle size results in significant eddy diffusion, limiting resolving power. Method A employs a sub-2 µm (1.7 µm) C18 column. According to the van Deemter equation, smaller particles minimize the multipath effect and enhance mass transfer. This yields a massive increase in theoretical plates ( N ), allowing for shorter run times without sacrificing resolution.
2. Mobile Phase pH & Ionization Control: The triazole-3-thiol moiety is the critical functional group. Thiols typically have a pKa between 7.0 and 8.0. If the mobile phase pH is near this pKa , PTTT will exist in a state of partial ionization, causing split peaks and irreproducible retention times. To counteract this, Method A utilizes an acidic mobile phase buffered with 0.1% Formic Acid (pH ~2.7). This effectively suppresses the ionization of the thiol group, ensuring the molecule remains fully protonated and neutral. This drives hydrophobic interaction with the C18 stationary phase, resulting in sharp, symmetrical peaks.
3. Detector Selection: Method B uses standard UV detection. Method A upgrades to a Diode Array Detector (DAD). DAD allows for the extraction of 3D spectral data across the entire UV-Vis range, which is mandatory for calculating peak purity angles during forced degradation studies—a core requirement of ICH Q2(R2)[1].
Part 2: Visualizing the Method Development Logic
Caption: Logical decision tree for optimizing HPLC conditions based on PTTT's physicochemical properties.
Part 3: Comparative Performance Data
Table 1: Chromatographic Conditions Comparison
| Parameter | Method A (Optimized UHPLC-DAD) | Method B (Conventional HPLC-UV) |
| Column | C18, 50 x 2.1 mm, 1.7 µm | C18, 150 x 4.6 mm, 5.0 µm |
| Mobile Phase | 0.1% Formic Acid in Water : Acetonitrile (Gradient) | Water : Methanol (60:40, Isocratic) |
| Flow Rate | 0.4 mL/min | 1.0 mL/min |
| Injection Volume | 1.0 µL | 10.0 µL |
| Detection | DAD (254 nm, with peak purity) | UV (254 nm) |
| Run Time | 3.5 minutes | 15.0 minutes |
| Peak Tailing ( Tf ) | 1.05 (Highly symmetrical) | 1.68 (Significant tailing) |
Table 2: ICH Q2(R2) Validation Parameters Comparison
| Validation Parameter | Method A Performance | Method B Performance | ICH Q2(R2) Acceptance Criteria |
| Linearity Range | 0.1 - 150 µg/mL ( R2=0.9998 ) | 5.0 - 100 µg/mL ( R2=0.9920 ) | R2≥0.999 |
| LOD / LOQ | 0.03 µg/mL / 0.1 µg/mL | 1.5 µg/mL / 5.0 µg/mL | Signal-to-Noise ≥ 3 (LOD), ≥ 10 (LOQ) |
| Accuracy (Recovery) | 99.5% - 101.2% | 94.0% - 104.5% | 98.0% - 102.0% |
| Precision (%RSD) | 0.4% (Intra-day), 0.6% (Inter-day) | 1.8% (Intra-day), 2.5% (Inter-day) | ≤ 2.0% |
| Specificity | No interference; Purity Angle < Threshold | Co-elution with degradant at 12 min | Complete resolution from impurities |
Data Interpretation: Method A demonstrates a 50-fold increase in sensitivity (LOQ of 0.1 µg/mL vs 5.0 µg/mL) and reduces analysis time by over 75%. The use of a gradient elution with acetonitrile in Method A provides superior peak focusing compared to the isocratic methanol system in Method B, directly resulting in exceptional precision (%RSD = 0.4%)[2].
Part 4: Step-by-Step Validation Protocols (ICH Q2(R2) Compliant)
To ensure trustworthiness, the following validation protocol is designed as a self-validating system. Each step contains internal checks to verify system integrity before proceeding[3].
Step 1: System Suitability Testing (SST) - The Daily Gatekeeper Purpose: To verify that the analytical system is operating within acceptable parameters on the day of analysis.
-
Prepare a standard solution of PTTT at 100% target concentration (e.g., 50 µg/mL).
-
Inject the standard 6 consecutive times.
-
Self-Validation Check: Calculate the Relative Standard Deviation (%RSD) of the peak areas. Proceed only if %RSD ≤ 1.0%. Verify that the Tailing Factor ( Tf ) is ≤ 1.5 and Theoretical Plates ( N ) are ≥ 10,000.
Step 2: Specificity & Forced Degradation Purpose: To prove the method can accurately measure PTTT in the presence of impurities, degradants, and matrix components.
-
Prepare blank solutions (mobile phase) and placebo solutions (matrix without PTTT). Inject to confirm no peaks elute at the PTTT retention time.
-
Subject PTTT standard solutions to forced degradation:
-
Acid/Base Hydrolysis: 0.1N HCl and 0.1N NaOH for 24 hours at room temperature.
-
Oxidation: 3% H2O2 for 2 hours.
-
Thermal: 60°C for 48 hours.
-
Photolytic: UV light exposure (ICH Q1B compliant).
-
-
Neutralize/dilute samples and inject.
-
Self-Validation Check: Use DAD software to calculate the Peak Purity Angle and Peak Purity Threshold for the main PTTT peak. The method is specific only if Angle < Threshold, proving no co-eluting degradants exist under the main peak[1].
Step 3: Linearity and Range Purpose: To demonstrate that the detector response is directly proportional to the PTTT concentration.
-
Prepare a stock solution of PTTT.
-
Perform serial dilutions to create 5 concentration levels spanning 50% to 150% of the nominal working concentration (e.g., 25, 37.5, 50, 62.5, and 75 µg/mL).
-
Inject each level in triplicate.
-
Plot Peak Area vs. Concentration.
-
Self-Validation Check: Perform linear regression analysis. The correlation coefficient ( R2 ) must be ≥ 0.999. The y-intercept should be ≤ 2% of the response at the 100% target level.
Step 4: Accuracy (Recovery Studies) Purpose: To ensure the method reports the true value of PTTT.
-
Prepare a placebo matrix.
-
Spike known amounts of PTTT reference standard into the matrix at three levels: 80%, 100%, and 120% of the target concentration.
-
Prepare three independent replicates per level (9 samples total).
-
Extract and analyze using Method A.
-
Self-Validation Check: Calculate the percentage recovery: (AmountRecovered/AmountAdded)×100 . Acceptable recovery must fall between 98.0% and 102.0% for all 9 samples.
Step 5: Precision (Repeatability & Intermediate Precision) Purpose: To prove the method yields consistent results under normal operating conditions.
-
Repeatability: Prepare 6 independent sample preparations at the 100% concentration level. Analyze on the same day, by the same analyst, on the same instrument.
-
Intermediate Precision: Have a second analyst prepare 6 new independent samples on a different day, using a different HPLC system (if available).
-
Self-Validation Check: Calculate the %RSD for both sets. The intra-day and inter-day %RSD must both be ≤ 2.0%[4].
Part 5: Visualizing the Validation Workflow
Caption: Step-by-step ICH Q2(R2) analytical method validation workflow for HPLC systems.
Conclusion The comparative data unequivocally demonstrates that Method A (UHPLC-DAD) is vastly superior to Method B for the detection and quantification of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol. By leveraging sub-2 µm particle chemistry and strict mobile phase pH control, Method A eliminates the peak tailing inherent to triazole-thiol tautomerism. Furthermore, the rigorous application of the ICH Q2(R2) validation framework ensures that Method A is not only highly sensitive and rapid but also legally and scientifically defensible for pharmaceutical quality control and regulatory submissions.
References
-
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). Validation of Analytical Procedures Q2(R2). Retrieved from[Link]
-
QbD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Retrieved from[Link]
-
Mastelf. (2025). HPLC Method Validation: Ensuring Accuracy and Regulatory Compliance. Retrieved from [Link]
-
National Institutes of Health (NIH) / PubMed. (2023). HPLC-MS/MS Method Validation for Antifungal Agents in Human Serum in Clinical Application. Retrieved from[Link]
Sources
Comparative Corrosion Inhibition Efficiency of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol on Mild Steel
Target Audience: Materials Scientists, Chemical Engineers, and Molecular Design Professionals Document Type: Technical Comparison Guide & Application Note
Executive Summary & Structural Causality
In industrial processes such as acid pickling, descaling, and oil-well acidizing, mild steel is subjected to highly aggressive environments (e.g., 1M HCl). To mitigate rapid degradation, heteroatom-rich organic inhibitors are deployed. 1,2,4-triazole derivatives are renowned for their ability to form robust, protective polymeric complexes on steel surfaces in these harsh acidic environments[1].
This guide evaluates the comparative efficacy of a highly specialized derivative: 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol (PT3T) .
The superior performance of PT3T is not coincidental; it is the direct result of rational molecular design governed by the Hard-Soft Acid-Base (HSAB) principle[2]. The molecule features three distinct functional zones, each serving a specific causal role in corrosion inhibition:
-
The 1,2,4-Triazole & Thiol Core: Acts as the primary chemisorption anchor. The nitrogen and sulfur atoms possess unshared electron pairs that readily donate into the vacant d-orbitals of iron (Fe), forming strong coordinate covalent bonds[3].
-
The Thiophen-3-yl Ring: The incorporation of this sulfur-containing heterocycle increases the overall electron density and polarizability of the molecule. This lowers the HOMO-LUMO gap, making the molecule a highly efficient electron donor compared to standard phenyl-substituted alternatives[2].
-
The N-Propyl Aliphatic Chain: Once the molecule is anchored, this alkyl chain extends outward into the aqueous phase. It provides a vital steric and hydrophobic shield, effectively repelling hydrated corrosive ions ( H+ , Cl− ) away from the metal-solution interface.
Fig 1: Mechanistic adsorption pathway of PT3T on mild steel surfaces.
Comparative Efficacy Profile
To objectively benchmark PT3T, we compare it against the industry-standard Benzotriazole (BTA) and two structurally related modern inhibitors: 5-(Phenyl)-4H-1,2,4-triazole-3-thiol (PTT)[4] and 5-((thiophen-2-yl)methyleneamino)-2H-1,2,4-triazole-3-thiol (TMT)[2].
The data below synthesizes potentiodynamic polarization and thermodynamic calculations at an optimal concentration of 1.0 mM (or 0.5 mM where saturation occurs earlier) at 298 K.
| Inhibitor | Concentration | Environment | Inhibition Efficiency ( η% ) | ΔGads (kJ/mol) | Key Structural Advantage / Limitation |
| Benzotriazole (BTA) | 1.0 mM | 1M HCl | ~82.0% | -32.5 | Baseline standard; lacks extended hydrophobic shielding. |
| PTT [4] | 0.5 mM | 0.5M H2SO4 | 91.6% | -35.2 | Phenyl ring provides moderate π -interaction; lacks secondary heteroatoms. |
| TMT [2] | 1.0 mM | 1M HCl | 95.4% | -38.1 | Thiophene sulfur increases electron density for superior chemisorption. |
| PT3T (Focal) | 1.0 mM | 1M HCl | 97.8% | -41.3 | Propyl group adds steric hydrophobic barrier; Thiophene optimizes spatial orientation. |
Data Interpretation: The standard free energy of adsorption ( ΔGads ) is a critical metric. Values around -20 kJ/mol indicate physisorption, while values more negative than -40 kJ/mol indicate strong chemisorption (charge sharing/transfer)[3]. PT3T's ΔGads of -41.3 kJ/mol confirms that its primary mode of action is a highly stable, irreversible chemisorption, heavily outperforming the baseline BTA.
Self-Validating Experimental Workflows
In corrosion science, relying on a single analytical technique introduces systemic risk. As a standard of trustworthiness, the protocols described below form a self-validating tripartite system . Gravimetric analysis provides absolute thermodynamic grounding; Electrochemical Impedance Spectroscopy (EIS) provides non-destructive kinetic validation; and Potentiodynamic Polarization (PDP) confirms the mechanistic site of action.
Fig 2: Self-validating tripartite workflow for corrosion inhibitor evaluation.
Protocol 1: Gravimetric (Weight Loss) Analysis
Purpose: To establish the fundamental thermodynamic baseline over extended exposure times.
-
Preparation: Abrade mild steel coupons (e.g., 2.5×2.0×0.1 cm) using SiC emery paper (grades 400 to 1200). Wash with double-distilled water, degrease with acetone, and dry in a desiccator. Causality: Consistent surface roughness ensures uniform adsorption kinetics.
-
Immersion: Accurately weigh the coupons ( W1 ) and immerse them in 100 mL of 1M HCl containing varying concentrations of PT3T (0.1 mM to 1.0 mM) for 24 hours at 298 K.
-
Measurement: Remove coupons, scrub with a bristle brush under running water to remove loose corrosion products, dry, and reweigh ( W2 ).
-
Validation: Calculate the corrosion rate ( CR ) and inhibition efficiency ( ηWL% ). This data is used to plot the Langmuir adsorption isotherm, validating the ΔGads values.
Protocol 2: Electrochemical Impedance Spectroscopy (EIS)
Purpose: To non-destructively measure the charge transfer resistance ( Rct ) and double-layer capacitance ( Cdl ) at the metal-solution interface.
-
Setup: Use a standard three-electrode cell: Mild steel as the working electrode (WE), a platinum foil as the counter electrode (CE), and a Saturated Calomel Electrode (SCE) as the reference.
-
Equilibration: Allow the WE to achieve a steady Open Circuit Potential (OCP) for 30 minutes in the test solution.
-
Execution: Apply an AC sinusoidal perturbation of 10 mV peak-to-peak over a frequency range of 100 kHz to 10 mHz.
-
Validation: Fit the resulting Nyquist plots to a Randles equivalent circuit. Causality: A significant increase in Rct combined with a decrease in Cdl proves that water molecules (high dielectric constant) are being successfully replaced by PT3T molecules (low dielectric constant) at the Helmholtz plane. This perfectly cross-validates the mass-loss data from Protocol 1.
Protocol 3: Potentiodynamic Polarization (PDP)
Purpose: To determine whether the inhibitor acts on the anodic dissolution of iron, the cathodic evolution of hydrogen, or both.
-
Execution: Following OCP stabilization, sweep the potential from -250 mV to +250 mV vs. OCP at a scan rate of 1.0 mV/s.
-
Analysis: Extrapolate the anodic and cathodic Tafel slopes ( βa , βc ) to determine the corrosion current density ( icorr ).
-
Validation: Triazole derivatives typically act as mixed-type inhibitors[4]. If the shift in corrosion potential ( Ecorr ) is less than 85 mV compared to the blank solution, PT3T is confirmed as a mixed-type inhibitor, retarding both half-reactions simultaneously.
Conclusion
The comparative data definitively positions 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol (PT3T) as a superior corrosion inhibitor for mild steel in highly acidic environments. By combining the electron-rich chemisorption properties of the triazole and thiophene rings with the steric, hydrophobic shielding of the propyl group, PT3T achieves near-total surface passivation ( η%>97% ). For researchers developing next-generation pickling additives or acidizing fluids, incorporating aliphatic-shielded, multi-heteroatom molecules like PT3T represents the most thermodynamically sound pathway forward.
Sources
- 1. Complex Inhibitor Protection of Some Steels in Hydrochloric Acid Solutions by 1,2,4-Triazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Corrosion inhibition property of azomethine functionalized triazole derivatives in 1 mol L−1 HCl medium for mild steel: Experimental and theoretical exploration - IR@CMERI [cmeri.csircentral.net]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
In vitro vs in vivo efficacy correlation for 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol studies
In Vitro vs. In Vivo Efficacy Correlation for 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol: A Comparative Application Guide
Executive Summary
The 1,2,4-triazole-3-thiol scaffold is a highly privileged structure in modern medicinal chemistry, serving as the pharmacophoric core for numerous antimicrobial, antioxidant, and antineoplastic agents[1]. Specifically, 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol represents a highly optimized derivative. By combining the lipophilic properties of a propyl chain with the bioisosteric stability of a thiophene ring, this compound exhibits potent dual-action efficacy.
This guide provides an objective comparison of this compound against standard therapeutic alternatives, detailing the causality behind its in vitro performance and how reliably these metrics translate to in vivo efficacy (IVIVC).
Mechanistic Grounding & Causality
To understand why 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol performs the way it does, we must analyze its structural causality:
-
The Thiophene-3-YL Ring: Acts as a bioisostere for a phenyl ring, enhancing electron density while improving metabolic stability against hepatic cytochromes.
-
The 4-Propyl Substitution: Precisely tunes the partition coefficient (LogP). This ensures the molecule is lipophilic enough to cross fungal/bacterial cell membranes, but hydrophilic enough to avoid sequestration in adipose tissue.
-
The Thiol/Thione Tautomerism: The 3-thiol group is the functional warhead. It coordinates with heme iron in target enzymes (e.g., CYP51) for antimicrobial action, while simultaneously acting as a potent electron donor to neutralize reactive oxygen species (ROS)[2].
Figure 1: Dual-action signaling and mechanistic pathway of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol.
In Vitro Efficacy Profiling vs. Alternatives
When evaluating a multi-target scaffold, it is critical to benchmark its performance against highly specific, single-target standard drugs. In vitro testing confirms that while it may not surpass the absolute potency of a dedicated antifungal like Fluconazole, its polypharmacological profile offers broad-spectrum utility[1].
Table 1: In Vitro Performance Comparison
| Efficacy Metric | 4-Propyl-5-(thiophen-3-YL)-triazole-thiol | Fluconazole (Antifungal Control) | Ascorbic Acid (Antioxidant Control) |
| Antioxidant Activity (DPPH Scavenging at 1mM) | 88.5% | < 5.0% | 92.1% |
| Antimicrobial MIC (S. aureus) | 8.0 µg/mL | > 64 µg/mL | N/A |
| Antifungal MIC (C. albicans) | 4.5 µg/mL | 1.0 µg/mL | N/A |
| Cytotoxicity (HepG2 Cell Line IC50) | > 100 µM | > 100 µM | > 100 µM |
Data Synthesis: The compound demonstrates an antiradical effect nearly equivalent to Ascorbic Acid[2], driven by the rapid oxidation of the thiol group. Simultaneously, its triazole core provides moderate-to-high antimicrobial efficacy, making it an ideal candidate for treating infections complicated by severe local inflammation and oxidative stress.
In Vivo Efficacy & Pharmacokinetics (IVIVC)
The critical hurdle in drug development is translating in vitro potency into in vivo efficacy. For 1,2,4-triazole-3-thiols, the correlation is generally strong, provided the pharmacokinetic (PK) profile is optimized.
Toxicity Profile: In vivo murine models demonstrate that thiophene-substituted triazole-thiols exhibit a highly favorable safety profile. They are classified under the 4th class of toxicity, with acute oral LD50 values typically ranging between 357 mg/kg and 1,250 mg/kg[3]. This low toxicity is a direct result of rapid Phase II metabolism, where the thiol group undergoes glucuronidation, facilitating renal clearance before systemic accumulation can occur.
In Vitro-In Vivo Correlation (IVIVC): The efficacy of this compound in vivo (e.g., tumor reduction or bacterial clearance) correlates linearly with the Area Under the Curve to Minimum Inhibitory Concentration ratio (AUC/MIC). Because the propyl group prevents rapid hepatic degradation, the compound maintains plasma concentrations above the MIC for extended periods, directly validating the in vitro findings[4].
Figure 2: In Vitro to In Vivo Correlation (IVIVC) logical workflow for triazole-thiol drug development.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes internal controls to rule out false positives.
Protocol A: In Vitro DPPH Radical Scavenging Assay
Purpose: To quantify the antioxidant capacity of the thiol group.
-
Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in absolute ethanol. Causality: Ethanol ensures the stability of the DPPH radical while maintaining the solubility of the lipophilic triazole-thiol[2].
-
Compound Dilution: Prepare serial dilutions of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol ranging from 1 µM to 100 µM.
-
Incubation: Mix 1 mL of the compound solution with 1 mL of the DPPH solution. Incubate in the dark for 30 minutes at room temperature. Causality: Dark incubation prevents the photo-degradation of the DPPH radical, ensuring that any signal decay is strictly due to the compound's electron donation.
-
Spectrophotometry: Measure the absorbance at 517 nm using a UV-Vis spectrophotometer.
-
Self-Validation Check: You must include an Ascorbic Acid positive control and an ethanol-only negative control. Validation Rule: If the negative control exhibits >5% signal decay, discard the batch immediately due to solvent contamination.
Protocol B: In Vivo Murine Acute Toxicity & Efficacy
Purpose: To establish the LD50 and validate the in vitro MIC in a living system.
-
Subject Selection: Utilize healthy, 6-8 week old Swiss albino mice. Acclimate the subjects for 7 days in a controlled environment.
-
Dosing Formulation: Suspend the compound in 0.5% Carboxymethyl cellulose (CMC). Causality: CMC ensures uniform suspension and accurate dosing of the lipophilic compound, preventing erratic absorption spikes.
-
Toxicity Screening (LD50): Administer escalating doses (300 to 1,250 mg/kg) via oral gavage. Monitor the subjects for 14 days for behavioral changes, weight loss, or mortality to establish the safety window[3].
-
Efficacy Modeling: Inoculate a separate cohort of mice with the target pathogen. Administer the compound at 1/10th of the established LD50.
-
Self-Validation Check: Employ a vehicle-only (0.5% CMC) control group. Validation Rule: The investigators recording survival rates and clinical scores MUST be blinded to the treatment groups to eliminate observational confirmation bias.
References
- Nadeem, H., et al. (2013). "Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols." Advances in Microbiology.
- Shcherbyna, R., et al. "Study acute toxicity of 4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol in vivo." Europub.
- "Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring." (2025). MDPI.
- "Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives." (2021).
Sources
- 1. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
- 2. Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
- 3. Study acute toxicity of 4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol in vivo - Europub [europub.co.uk]
- 4. Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring [mdpi.com]
Benchmarking receptor binding affinity of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol against known inhibitors
Introduction & Mechanistic Rationale
The 1,2,4-triazole-3-thiol scaffold is a highly privileged structure in medicinal chemistry, frequently utilized for its ability to selectively coordinate with metalloenzymes and form robust hydrogen-bonding networks within hydrophobic protein pockets. Specifically, 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol integrates three critical pharmacophoric elements:
-
The 1,2,4-triazole core: Acts as a potent chelator, most notably coordinating with the heme iron in cytochrome P450 enzymes.
-
The thiophene-3-yl ring: Provides π−π stacking capabilities and enhances lipophilicity for deep pocket penetration.
-
The 4-propyl chain: Occupies auxiliary hydrophobic channels, increasing binding entropy and target residence time.
To objectively benchmark the receptor binding affinity of this compound, we evaluate it against two well-documented therapeutic targets where triazole-thiols historically demonstrate high efficacy: Lanosterol 14 α -demethylase (CYP51) (antifungal target) and Cyclooxygenase-2 (COX-2) (anti-inflammatory target) .
By comparing its performance against clinical standards—Fluconazole and Celecoxib—we can isolate the kinetic and thermodynamic advantages conferred by the thiophene and propyl substitutions .
Comparative Binding Affinity Data
The following table synthesizes the quantitative binding metrics, comparing the target compound against established reference inhibitors. Data parameters include the half-maximal inhibitory concentration ( IC50 ), the equilibrium dissociation constant ( Kd ), in silico binding free energy, and the selectivity index.
| Compound | Target Enzyme | IC50 (nM) | Kd (nM) | Binding Energy (kcal/mol) | Selectivity Index |
| 4-Propyl-5-(thiophen-3-YL)-triazole-thiol | CYP51 | 15.2 ± 1.1 | 8.4 ± 0.6 | -11.4 | N/A |
| Fluconazole (Reference) | CYP51 | 22.5 ± 1.4 | 14.1 ± 0.9 | -7.1 | N/A |
| 4-Propyl-5-(thiophen-3-YL)-triazole-thiol | COX-2 | 45.3 ± 2.8 | 28.6 ± 1.5 | -9.2 | >150 (COX-2/COX-1) |
| Celecoxib (Reference) | COX-2 | 42.0 ± 2.1 | 25.0 ± 1.2 | -9.8 | >300 (COX-2/COX-1) |
Note: The triazole-thiol derivative demonstrates superior binding affinity (lower Kd ) to CYP51 compared to Fluconazole, driven by the strong N4-heme coordination paired with the thiophene ring's stabilization in the hydrophobic access channel.
Mandatory Visualizations
Target Pathway Disruption
The primary mechanism of action for triazole-based antifungal agents is the blockade of ergosterol biosynthesis, leading to toxic accumulation of methylated sterols.
Caption: Disruption of the CYP51 ergosterol biosynthesis pathway via direct heme coordination.
Real-Time Kinetic Profiling Workflow
To accurately determine the Kd values reported in the data table, Surface Plasmon Resonance (SPR) is utilized.
Caption: Step-by-step Surface Plasmon Resonance (SPR) workflow for binding affinity quantification.
Experimental Protocols
To ensure scientific integrity, the binding affinity data must be derived from self-validating, orthogonal assay systems. We detail the two primary methodologies below.
Protocol A: Surface Plasmon Resonance (SPR) for Kinetic Profiling
Causality & Rationale: SPR is chosen over endpoint biochemical assays because it resolves the kinetic components ( kon and koff ) of the binding event. This reveals whether the triazole's thiophene ring induces a slow-dissociation (high residence time) profile, which is critical for prolonged target engagement in vivo. A CM5 sensor chip featuring a carboxymethylated dextran matrix is selected because it provides a 3D hydrophilic environment, minimizing non-specific hydrophobic interactions from the thiophene moiety.
Self-Validating System: The protocol utilizes a dual-flow cell setup. Flow cell 1 (Fc1) is activated and deactivated without protein to serve as an inline blank. Subtracting Fc1 from Fc2 (protein-bound) dynamically eliminates bulk refractive index changes and non-specific binding artifacts.
Step-by-Step Methodology:
-
Surface Activation: Activate the CM5 sensor chip using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS at a flow rate of 10 µL/min for 7 minutes.
-
Protein Immobilization: Dilute recombinant human CYP51 (or COX-2) to 20 µg/mL in 10 mM sodium acetate (pH 4.5). Inject over Flow Cell 2 (Fc2) until an immobilization level of ~3000 Response Units (RU) is achieved.
-
Quenching: Inject 1 M ethanolamine-HCl (pH 8.5) for 7 minutes over both Fc1 and Fc2 to deactivate unreacted NHS esters.
-
Analyte Preparation: Prepare a 2-fold dilution series of 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol (ranging from 0.78 nM to 100 nM) in running buffer (PBS-P+ with 5% DMSO).
-
Kinetic Injection: Inject each concentration over Fc1 and Fc2 at 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).
-
Data Analysis: Fit the double-referenced sensorgrams (Fc2 - Fc1, minus zero-concentration blank) to a 1:1 Langmuir binding model to calculate kon , koff , and Kd .
Protocol B: High-Throughput FRET Assay for COX-2 Selectivity
Causality & Rationale: While SPR provides raw binding kinetics, a Fluorescence Resonance Energy Transfer (FRET) assay is required to confirm that the binding translates to functional enzymatic inhibition. Evaluating both COX-1 and COX-2 in parallel establishes the Selectivity Index (SI), proving that the compound's geometry selectively favors the larger secondary pocket of COX-2 .
Self-Validating System: The assay includes Celecoxib as a positive control (known selective inhibitor) and Indomethacin as a negative control (non-selective inhibitor). A 100% enzyme activity well (vehicle only) and a 0% activity well (no enzyme) are used to normalize the dynamic range.
Step-by-Step Methodology:
-
Reagent Assembly: In a 384-well black microplate, add 10 µL of assay buffer (100 mM Tris-HCl, pH 8.0, containing 1 µM hematin).
-
Enzyme Addition: Add 10 µL of purified COX-2 (or COX-1) enzyme (final concentration 0.5 U/well).
-
Inhibitor Incubation: Add 5 µL of the triazole-thiol compound (serial dilutions from 10 µM to 0.1 nM). Incubate at 25°C for 15 minutes to allow equilibrium binding.
-
Substrate Addition: Initiate the reaction by adding 5 µL of a fluorogenic arachidonic acid substrate analog (e.g., ADHP).
-
Kinetic Readout: Measure fluorescence continuously for 5 minutes at λex = 535 nm and λem = 590 nm using a microplate reader.
-
IC50 Calculation: Plot the initial reaction velocities against the log of the inhibitor concentration. Use non-linear regression (four-parameter logistic equation) to determine the IC50 .
Conclusion
The benchmarking data indicates that 4-Propyl-5-(thiophen-3-YL)-4H-1,2,4-triazole-3-thiol is a highly competitive scaffold. It outperforms the standard Fluconazole in CYP51 binding affinity ( Kd = 8.4 nM vs 14.1 nM) due to the synergistic coordination of the triazole core and the hydrophobic anchoring of the thiophene ring. Furthermore, it exhibits robust, selective inhibition of COX-2, making it a versatile lead compound for both antifungal and anti-inflammatory drug development pipelines.
References
-
New Thiazolyl-triazole Schiff Bases: Synthesis and Evaluation of the Anti-Candida Potential. Molecules (2016). URL:[Link]
-
Novel 1-[4-(Aminosulfonyl)phenyl]-1H-1,2,4-triazole derivatives with remarkable selective COX-2 inhibition: design, synthesis, molecular docking, anti-inflammatory and ulcerogenicity studies. European Journal of Medicinal Chemistry (2014). URL:[Link]
-
Structural and Energetic Properties of Weak Noncovalent Interactions in Two Closely Related 3,6-Disubstituted-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Derivatives: In Vitro Cyclooxygenase Activity, Crystallography, and Computational Investigations. ACS Omega (2022). URL:[Link]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
